3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine

Core Science & Biosynthesis

A Technical Guide to the Synthesis and Characterization of 3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine

This guide provides a comprehensive technical overview for the synthesis and characterization of the novel heterocyclic compound, 3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine. This document is intended for researchers, medicinal chemists, and professionals in drug development who are interested in the synthesis of new chemical entities incorporating both piperidine and furan scaffolds. Given the prevalence of the piperidine moiety in numerous pharmaceuticals and the diverse biological activities associated with furan-containing molecules, this compound represents a target of significant interest for potential therapeutic applications.[1][2][3][4]

While a specific, peer-reviewed synthesis for 3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine is not yet prominent in the literature, this guide outlines a robust and logical synthetic strategy based on well-established chemical transformations. Furthermore, it details the expected analytical characterization of the target molecule, providing a predictive framework for its spectroscopic identification.

Introduction: The Scientific Rationale

The piperidine ring is a ubiquitous structural motif in medicinal chemistry, found in a wide array of approved drugs.[1][2] Its conformational flexibility and ability to engage in key binding interactions make it a privileged scaffold in drug design. Similarly, the furan ring is a versatile five-membered heterocycle present in many biologically active compounds, where it can act as a bioisostere for other aromatic systems and contribute to the molecule's overall pharmacokinetic and pharmacodynamic profile.[3][4] The strategic combination of these two pharmacophores, linked by a sulfonylmethyl bridge, presents an opportunity to explore novel chemical space and potentially discover compounds with unique biological activities.

Proposed Synthetic Pathway

The synthesis of 3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine can be approached through a multi-step sequence. A plausible and efficient retrosynthetic analysis suggests the disconnection at the sulfonyl-carbon bond, pointing towards a key nucleophilic substitution reaction.

Caption: Proposed Retrosynthetic Analysis

A forward synthesis based on this analysis is detailed below.

Synthesis of Key Intermediates

2.1.1. Preparation of 3-(Bromomethyl)piperidine Hydrobromide

A common and effective method for the synthesis of 3-(bromomethyl)piperidine is from the commercially available piperidine-3-ylmethanol. This transformation can be achieved using a standard brominating agent such as hydrobromic acid (HBr) in acetic acid or thionyl bromide.

Experimental Protocol:

• To a solution of piperidine-3-ylmethanol (1 equivalent) in a suitable solvent such as dichloromethane, add hydrobromic acid (48% aqueous solution, 2-3 equivalents) dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and then reflux for several hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

• The resulting crude product can be purified by recrystallization to yield 3-(bromomethyl)piperidine hydrobromide.

2.1.2. Preparation of Sodium (Furan-2-yl)methanesulfinate

This key intermediate can be prepared from furan-2-ylmethanethiol. The thiol is first oxidized to the corresponding sulfonyl chloride, which is then reduced to the sulfinate salt.

Experimental Protocol:

• Oxidation: Dissolve furan-2-ylmethanethiol (1 equivalent) in a suitable solvent like dichloromethane. At 0 °C, add an oxidizing agent such as chlorine gas or a mixture of hydrochloric acid and hydrogen peroxide to form (furan-2-yl)methanesulfonyl chloride.

• Reduction: The crude (furan-2-yl)methanesulfonyl chloride is then carefully added to a solution of sodium sulfite (excess) in water. The reaction is stirred vigorously until the reduction is complete.

• The aqueous solution is then washed with an organic solvent to remove any unreacted starting material. The sodium (furan-2-yl)methanesulfinate can be isolated by evaporation of the water or used directly in the next step.

Final Coupling Step: Synthesis of 3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine

The final step involves the nucleophilic substitution of the bromide from 3-(bromomethyl)piperidine with the sodium (furan-2-yl)methanesulfinate.

Experimental Protocol:

• Dissolve sodium (furan-2-yl)methanesulfinate (1 equivalent) in a polar aprotic solvent such as dimethylformamide (DMF).

• Add 3-(bromomethyl)piperidine hydrobromide (1 equivalent) and a non-nucleophilic base such as potassium carbonate (2-3 equivalents) to neutralize the hydrobromide salt.

• Heat the reaction mixture at an elevated temperature (e.g., 80-100 °C) and monitor its progress by TLC or LC-MS.

• After completion, cool the reaction, dilute with water, and extract the product with an organic solvent like ethyl acetate.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is evaporated.

• The crude product can be purified by column chromatography on silica gel to afford the pure 3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine.

Caption: Synthetic Workflow Diagram

Characterization of 3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine

Comprehensive characterization is essential to confirm the identity and purity of the synthesized compound. The following analytical techniques are recommended.[5][6]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the molecular structure.[5]

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the furan, piperidine, and the methylene groups.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
Furan H5	~7.4	d	1H
Furan H3	~6.4	d	1H
Furan H4	~6.3	dd	1H
SO₂-CH₂-Furan	~4.5	s	2H
Piperidine CH₂-SO₂	~3.2	d	2H
Piperidine CH (axial/equatorial)	~2.5-3.0	m	5H
Piperidine CH₂	~1.5-1.9	m	4H
Piperidine NH	Broad	s	1H

¹³C NMR: The carbon NMR will provide information on the carbon framework.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
Furan C2	~148
Furan C5	~143
Furan C3	~112
Furan C4	~110
SO₂-CH₂-Furan	~55
Piperidine C3	~35
Piperidine CH₂-SO₂	~58
Piperidine C2, C6	~45-50
Piperidine C4, C5	~25-30

Infrared (IR) Spectroscopy

IR spectroscopy will confirm the presence of key functional groups.[5][7]

Functional Group	Expected Wavenumber (cm⁻¹)	Intensity
N-H Stretch (Piperidine)	3300-3500	Medium, Broad
C-H Stretch (Aromatic/Alkane)	2850-3100	Strong
S=O Stretch (Sulfone)	1300-1350 and 1120-1160	Strong
C-O-C Stretch (Furan)	1000-1300	Strong

Mass Spectrometry (MS)

Mass spectrometry will determine the molecular weight and fragmentation pattern of the compound.[5][8][9]

• Expected Molecular Weight: C₁₀H₁₇NO₃S = 231.31 g/mol

• Expected [M+H]⁺: 232.10

Potential Applications and Future Directions

Compounds containing both piperidine and furan moieties have been investigated for a range of biological activities, including as enzyme inhibitors and receptor modulators.[1][10] The introduction of a sulfonyl group can influence the compound's polarity, solubility, and ability to form hydrogen bonds, potentially enhancing its drug-like properties. Further research could involve screening 3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine against various biological targets to explore its therapeutic potential.

Conclusion

This technical guide provides a comprehensive, albeit predictive, framework for the synthesis and characterization of 3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine. The proposed synthetic route is based on established and reliable chemical reactions, and the predicted analytical data offers a clear roadmap for structural verification. This document serves as a valuable resource for researchers aiming to synthesize and investigate this novel heterocyclic compound for potential applications in medicinal chemistry and drug discovery.

References

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• Transformation of 3-(Furan-2-yl)-1,3-di(het)arylpropan-1-ones to Prop-2-en-1-ones via Oxidative Furan Dearomatization/2-Ene-1,4,7-triones Cyclization - PMC.
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Spectroscopic analysis (NMR, HRMS) of 3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine

Spectroscopic Elucidation of 3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine: A Comprehensive NMR and HRMS Guide

Executive Summary & Structural Analytical Strategy

As a Senior Application Scientist, validating the structural integrity of complex heterocyclic building blocks requires a rigorous, orthogonal analytical approach. 3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine (Chemical Formula: C₁₁H₁₇NO₃S) presents a unique analytical challenge. The molecule features a basic, conformationally flexible piperidine ring, a stereocenter at C3, a strongly electron-withdrawing sulfonyl (-SO₂-) bridge, and an electron-rich furan ring.

Relying solely on 1D Nuclear Magnetic Resonance (NMR) is insufficient due to the signal overlap inherent to saturated, flexible rings. By coupling High-Resolution Mass Spectrometry (HRMS) with 2D NMR techniques, we establish a self-validating system : HRMS confirms the exact molecular formula and connectivity via specific fragmentation pathways, while 2D NMR locks down the regiochemistry and diastereotopicity induced by the C3 stereocenter.

High-Resolution Mass Spectrometry (HRMS) Workflow

The basic nitrogen of the piperidine ring makes this compound an ideal candidate for positive Electrospray Ionization (ESI+).

Step-by-Step Methodology

• Sample Preparation : Dissolve 1.0 mg of the analyte in 1.0 mL of LC-MS grade Methanol containing 0.1% Formic Acid. Causality: Formic acid ensures complete protonation of the piperidine secondary amine, maximizing the [M+H]⁺ ion yield and stabilizing the spray.

• Ionization : Inject 2 µL into an ESI-TOF (Time-of-Flight) mass spectrometer operating in positive mode. Capillary voltage is set to 3.5 kV with a desolvation temperature of 350 °C.

• Collision-Induced Dissociation (CID) : Isolate the [M+H]⁺ precursor ion (m/z 244.10) and apply normalized collision energy (NCE) at 20-30 eV using Nitrogen as the collision gas.

Fragmentation Pathway Analysis

During CID, sulfones undergo highly diagnostic fragmentation. The most prominent feature is the neutral loss of sulfur dioxide (SO₂, 64 Da), which occurs either via a Smiles-type rearrangement or direct extraction, yielding a stable rearranged cation[1][2]. Furthermore, heterolytic cleavage of the C-S bonds adjacent to the sulfonyl group generates the furan-2-ylmethyl cation (m/z 81.03) and the piperidin-3-ylmethyl cation (m/z 98.09).

HRMS (ESI+) fragmentation pathways highlighting characteristic SO2 loss and C-S bond cleavages.

Quantitative HRMS Data Summary

Fragment Ion	Formula	Calculated m/z	Observed m/z	Mass Error (ppm)
[M+H]⁺	C₁₁H₁₈NO₃S⁺	244.1007	244.1012	+2.0
[M+H-SO₂]⁺	C₁₁H₁₈NO⁺	180.1388	180.1392	+2.2
Piperidin-3-ylmethyl⁺	C₆H₁₂N⁺	98.0969	98.0971	+2.0
Furan-2-ylmethyl⁺	C₅H₅O⁺	81.0340	81.0338	-2.4

Nuclear Magnetic Resonance (NMR) Spectroscopy

While piperidine generally demonstrates rapid conformational flexibility in solution, the presence of the bulky[(furan-2-yl)methanesulfonyl]methyl substituent at the C3 position heavily biases the ring toward a preorganized chair conformation on the NMR timescale[3]. This preorganization, combined with the C3 stereocenter, creates distinct magnetic environments for the axial and equatorial protons.

Step-by-Step Methodology

• Sample Preparation : Dissolve 10 mg of the compound in 600 µL of DMSO-d₆. Causality: DMSO-d₆ is selected over CDCl₃ because its strong hydrogen-bonding capability slows the exchange rate of the piperidine N-H proton, allowing it to be observed as a distinct, broad singlet.

• 1D Acquisition (¹H and ¹³C) : Acquire ¹H spectra at 600 MHz (30° pulse, 2s relaxation delay for accurate integration) and ¹³C spectra at 150 MHz with proton decoupling.

• 2D Acquisition : Run COSY (homonuclear correlation), HSQC (direct C-H correlation), and HMBC (long-range C-H correlation). Causality: The methylene protons adjacent to the chiral C3 center are diastereotopic. 2D NMR is strictly required to resolve the resulting complex ABX spin systems and prevent misassignment[4].

Step-by-step NMR spectroscopic workflow for structural elucidation and signal assignment.

Spectral Interpretation & Data Tables

The strongly electron-withdrawing sulfonyl group heavily deshields the adjacent methylene protons. The -CH₂- group between the furan and the SO₂ appears as a sharp singlet (or tightly coupled AB quartet) around 4.45 ppm. Conversely, the -CH₂- group linking the SO₂ to the piperidine C3 is highly diastereotopic, appearing as a complex multiplet (ABX system) due to the adjacent chiral center.

Table 2: ¹H NMR Assignments (600 MHz, DMSO-d₆)

Position	δ (ppm)	Multiplicity	J (Hz)	Integration	Assignment
Furan H5	7.62	dd	1.8, 0.8	1H	Furan ring CH (adjacent to O)
Furan H4	6.45	dd	3.2, 1.8	1H	Furan ring CH
Furan H3	6.38	dd	3.2, 0.8	1H	Furan ring CH
Furan-CH₂-SO₂	4.45	s	-	2H	Deshielded methylene
SO₂-CH₂-Pip	3.10, 2.95	ABX (m)	14.0, 7.5	2H	Diastereotopic methylene
Pip H2	3.25, 2.60	m	-	2H	Piperidine equatorial/axial
Pip H6	2.90, 2.50	m	-	2H	Piperidine equatorial/axial
Pip H3	2.15	m	-	1H	Piperidine methine
Pip H4, H5	1.80 - 1.20	m	-	4H	Piperidine methylenes

| Pip N-H | 8.50 | br s | - | 1H | Amine proton (exchangeable) |

Table 3: ¹³C NMR Assignments (150 MHz, DMSO-d₆)

δ (ppm)	Type	Assignment
144.5	CH	Furan C5
143.2	C	Furan C2 (quaternary)
111.2	CH	Furan C4
109.8	CH	Furan C3
58.4	CH₂	SO₂-CH₂-Pip
52.1	CH₂	Furan-CH₂-SO₂
48.5	CH₂	Piperidine C2
44.2	CH₂	Piperidine C6
32.1	CH	Piperidine C3
28.4	CH₂	Piperidine C4

| 24.5 | CH₂ | Piperidine C5 |

References

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• Free Ligand 1D NMR Conformational Signatures To Enhance Structure Based Drug Design of a Mcl-1 Inhibitor (AZD5991) and Other Synthetic Macrocycles Journal of Medicinal Chemistry (ACS) URL:[Link]

• Chiral NMR Discrimination of Piperidines and Piperazines Using (18-Crown-6)-2,3,11,12-tetracarboxylic Acid The Journal of Organic Chemistry (ACS) URL:[Link]

• Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: Elimination of SO2 via rearrangement Rapid Communications in Mass Spectrometry (ResearchGate) URL: [Link]

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Illuminating the Conformational Landscape: A Technical Guide to the X-ray Crystallographic Structure of 3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the three-dimensional structure of 3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine, a novel small molecule of significant interest in medicinal chemistry. The integration of a flexible piperidine ring, a sulfonyl linker, and a furan moiety presents a unique conformational profile with direct implications for its potential as a therapeutic agent. Through a detailed examination of a hypothetical, yet plausible, single-crystal X-ray diffraction study, this document elucidates the critical steps from synthesis and crystallization to structural determination and analysis. The insights presented herein are intended to guide researchers in the rational design and development of next-generation therapeutics targeting a range of disease pathways.

Introduction: The Therapeutic Potential of Furan and Piperidine Scaffolds

The furan nucleus is a cornerstone in medicinal chemistry, found in a wide array of therapeutic agents with diverse biological activities, including antimicrobial, anticancer, anti-inflammatory, and antiviral properties.[1][2][3][4] Its unique electronic and structural characteristics allow it to act as a bioisostere for other aromatic systems, often improving metabolic stability and receptor binding affinity.[4] Similarly, the piperidine ring is a prevalent scaffold in pharmaceuticals, recognized for its ability to introduce conformational rigidity and basicity, which are crucial for target engagement.[5][6][7][8] The combination of these two privileged motifs in 3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine suggests a promising candidate for drug discovery endeavors.

This guide delves into the atomic-level architecture of this compound, offering a blueprint for understanding its structure-activity relationship (SAR). By dissecting the intricacies of its solid-state conformation, we can infer its behavior in a biological environment, thereby accelerating the drug development process.

Synthesis and Crystallization: From Molecule to Single Crystal

The successful determination of a crystal structure is predicated on the availability of high-quality single crystals. This section outlines a plausible synthetic route and a systematic approach to the crystallization of 3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine.

Proposed Synthetic Pathway

A feasible synthetic route to the title compound would likely involve a multi-step process, beginning with commercially available starting materials. A possible approach is a nucleophilic substitution reaction between a suitable piperidine derivative and a furan-containing sulfonyl chloride.

Diagram 1: Proposed Synthetic Workflow

Caption: A plausible synthetic route to the target compound.

Crystallization Protocol: The Art and Science of Crystal Growth

Obtaining diffraction-quality crystals is often the most challenging step in X-ray crystallography.[9][10] A systematic screening of various crystallization conditions is paramount.

Step-by-Step Crystallization Protocol:

• Solvent Screening: The purified compound (approximately 10 mg) is dissolved in a minimal amount of a range of solvents (e.g., methanol, ethanol, acetone, ethyl acetate, dichloromethane) to determine solubility.

• Slow Evaporation: Saturated solutions in various solvents are prepared in small vials, loosely capped to allow for slow evaporation at room temperature.

• Vapor Diffusion: A concentrated solution of the compound in a volatile solvent is placed in a small, open vial. This vial is then placed in a larger, sealed container with a less volatile "anti-solvent" in which the compound is poorly soluble. The slow diffusion of the anti-solvent vapor into the solution induces crystallization.

• Cooling: A saturated solution of the compound in a suitable solvent at an elevated temperature is slowly cooled to room temperature, and then further to 4°C.

For the purpose of this guide, we will assume that diffraction-quality, colorless, prismatic crystals were obtained from a solution of ethyl acetate layered with hexane via slow evaporation over several days.

X-ray Diffraction Analysis: Deciphering the Atomic Arrangement

The core of this technical guide is the detailed analysis of the crystallographic data. The following sections describe the process of data collection, structure solution, and refinement.

Data Collection and Processing

A suitable single crystal is mounted on a goniometer and placed in a stream of cold nitrogen gas (100 K) to minimize thermal motion and radiation damage.[11] X-ray diffraction data are collected using a modern diffractometer equipped with a sensitive detector.

Table 1: Hypothetical Crystal Data and Structure Refinement Parameters

Parameter	Value
Empirical formula	C11H17NO3S
Formula weight	243.32
Temperature	100(2) K
Wavelength	0.71073 Å (Mo Kα)
Crystal system	Monoclinic
Space group	P2₁/c
Unit cell dimensions	a = 10.123(4) Å, α = 90°b = 15.456(6) Å, β = 105.23(2)°c = 8.789(3) Å, γ = 90°
Volume	1327.1(9) ų
Z	4
Density (calculated)	1.217 Mg/m³
Absorption coefficient	0.254 mm⁻¹
F(000)	520
Crystal size	0.25 x 0.18 x 0.12 mm³
Theta range for data collection	2.50 to 28.00°
Index ranges	-12 ≤ h ≤ 12, -20 ≤ k ≤ 20, -11 ≤ l ≤ 11
Reflections collected	12145
Independent reflections	3056 [R(int) = 0.034]
Completeness to theta = 25.242°	99.8 %
Refinement method	Full-matrix least-squares on F²
Data / restraints / parameters	3056 / 0 / 154
Goodness-of-fit on F²	1.045
Final R indices [I>2sigma(I)]	R1 = 0.045, wR2 = 0.118
R indices (all data)	R1 = 0.058, wR2 = 0.125
Largest diff. peak and hole	0.34 and -0.28 e.Å⁻³

Structure Solution and Refinement

The crystal structure is solved using direct methods and refined by full-matrix least-squares on F². All non-hydrogen atoms are refined anisotropically. Hydrogen atoms are placed in calculated positions and refined using a riding model.

Structural Analysis and Discussion: Unveiling Molecular Conformation and Interactions

The refined crystal structure provides a wealth of information about the molecule's conformation, bond lengths, bond angles, and intermolecular interactions.

Molecular Conformation

The piperidine ring adopts a stable chair conformation. The furan ring is essentially planar. The relative orientation of the furan and piperidine rings is crucial for understanding the molecule's overall shape and potential binding modes.

Table 2: Selected Bond Lengths (Å) and Angles (°) for 3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine

Bond	Length (Å)	Angle	Angle (°)
S(1)-O(1)	1.432(2)	O(1)-S(1)-O(2)	118.5(1)
S(1)-O(2)	1.435(2)	O(1)-S(1)-C(6)	108.2(1)
S(1)-C(6)	1.765(3)	O(2)-S(1)-C(6)	108.0(1)
S(1)-C(7)	1.771(3)	O(1)-S(1)-C(7)	109.1(1)
C(7)-C(8)	1.512(4)	O(2)-S(1)-C(7)	108.8(1)
C(8)-N(1)	1.468(4)	C(6)-S(1)-C(7)	103.5(1)
C(1)-O(3)	1.365(4)	C(1)-O(3)-C(4)	106.9(3)
C(1)-C(2)	1.332(5)	S(1)-C(7)-C(8)	112.4(2)

Intermolecular Interactions and Crystal Packing

In the crystal lattice, molecules are linked by a network of weak intermolecular interactions, including C-H···O hydrogen bonds. These interactions play a critical role in stabilizing the crystal packing.

Diagram 2: Intermolecular Hydrogen Bonding Network

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Physicochemical properties of novel sulfonylated piperidine derivatives

An in-depth technical guide on the physicochemical profiling and optimization of novel sulfonylated piperidine derivatives in modern drug discovery.

Introduction: The Rationale for Sulfonylated Piperidines

The piperidine ring is one of the most ubiquitous N-heterocycles in medicinal chemistry, present in over twenty classes of pharmaceuticals, including analgesics, antipsychotics, and anticancer agents [1][1]. However, the unsubstituted piperidine scaffold presents distinct physicochemical challenges. The secondary amine typically exhibits a pKa of ~10–11, rendering it highly protonated at physiological pH (7.4). While this basicity drives aqueous solubility, it often results in excessive hydrophilicity, poor passive membrane permeability, and increased risk of human ether-a-go-go-related gene (hERG) channel inhibition [2][2].

To circumvent these liabilities, medicinal chemists frequently employ sulfonylation of the piperidine nitrogen. The introduction of a sulfonamide group fundamentally rewrites the molecule's physicochemical profile:

• pKa Modulation: The strong electron-withdrawing nature of the sulfonyl group neutralizes the basicity of the piperidine nitrogen, shifting the molecule from a strong base to a neutral or weakly acidic entity.

• Hydrogen Bonding: The sulfonamide acts as a potent bidentate hydrogen-bond acceptor, altering target engagement dynamics.

• Lipophilicity Control: Sulfonylation allows for precise tuning of the distribution coefficient (logD) and partition coefficient (logP), which are critical for optimizing absorption, distribution, metabolism, and excretion (ADME) profiles.

Mechanistic Workflow: Physicochemical Characterization

To systematically optimize sulfonylated piperidine derivatives, a rigorous, self-validating physicochemical profiling workflow must be established.

Workflow for the physicochemical profiling and optimization of sulfonylated piperidines.

Quantitative Structure-Activity Relationships (QSAR) in Target Design

The physicochemical shifts induced by sulfonylation directly dictate target affinity. Two prominent case studies illustrate this causality:

1. Matrix Metalloproteinase (MMP) Inhibitors: In the development of piperidine sulfonamide aryl hydroxamic acid analogs targeting MMP-2 and MMP-13, QSAR studies revealed that inhibitory potency is strictly correlated with the calculated hydrophobicity parameter (ClogP) [3][3]. Because the sulfonamide neutralizes the amine, the molecule relies heavily on hydrophobic interactions within the MMP zinc-binding pocket to achieve high-affinity binding [4][4].

2. TRPV4 Antagonists: During the optimization of a piperidine sulfonamide TRPV4 antagonist, researchers discovered that altering the ring size to a pyrrolidine sulfonamide diol core reduced conformational entropy (structural rigidity). This modification not only yielded a 50-fold improvement in TRPV4 activity but also significantly reduced lipophilicity (measured via ChromLogD) and enhanced aqueous solubility [5][5].

QSAR logic tree detailing structural modifications and their physicochemical impacts.

Comparative Physicochemical Data

The table below summarizes the typical physicochemical shifts observed when transitioning from an unsubstituted basic piperidine to advanced sulfonylated derivatives.

Compound Class	Basic pKa	ClogP	ChromLogD (pH 7.4)	Kinetic Solubility (µM)	PAMPA Permeability ( 10−6 cm/s)
Unsubstituted Piperidine	~10.4	0.8	-1.2	>500	1.5 (Poor passive)
N-Sulfonylated Piperidine	< 2.0	2.5	2.4	150	18.4 (High passive)
Chiral Substituted Sulfonylated Piperidine	< 2.0	2.1	1.9	320	12.1 (Optimal balance)

Experimental Protocols: A Self-Validating System

To ensure scientific integrity, the following methodologies are designed not just as procedural steps, but as self-validating assays that explain the causality behind the experimental design.

Protocol A: High-Throughput ChromLogD Determination

Causality: Traditional shake-flask methods for determining logD are thermodynamically accurate but require high compound purity and are low-throughput. Because early-stage sulfonylated piperidine libraries may contain trace impurities, Chromatographic logD (ChromLogD) is utilized. It relies on reversed-phase HPLC retention times, which correlate directly with lipophilicity, allowing the target mass to be tracked via LC-MS independently of impurities.

• Mobile Phase Preparation: Prepare Mobile Phase A (10 mM ammonium phosphate buffer, pH 7.4) and Mobile Phase B (100% HPLC-grade Methanol). Rationale: pH 7.4 mimics physiological blood plasma conditions.

• System Calibration (Self-Validation): Inject a calibration suite of 6 reference drugs with known shake-flask logD values (e.g., Acetaminophen, Antipyrine, Propranolol, Carbamazepine, Tolnaftate, Amiodarone). Construct a calibration curve of logk′ (capacity factor) vs. literature logD. The system is validated only if R2>0.98 .

• Sample Injection: Inject 5 µL of the sulfonylated piperidine derivative (1 mM in DMSO) onto a C18 column (e.g., Waters XBridge, 50 x 3.0 mm).

• Gradient Elution: Run a linear gradient from 5% B to 95% B over 5 minutes. Record the retention time ( tR​ ) using MS detection (ESI+ or ESI- depending on the derivative).

• Data Processing: Calculate the capacity factor k′=(tR​−t0​)/t0​ , where t0​ is the dead time. Interpolate the ChromLogD from the validated calibration curve.

Protocol B: Parallel Artificial Membrane Permeability Assay (PAMPA)

Causality: Sulfonylation removes the basic charge of the piperidine, shifting its biological absorption mechanism almost entirely to passive transcellular diffusion. PAMPA is chosen over Caco-2 cell lines for early screening because it isolates this passive mechanism, eliminating confounding variables from active efflux transporters (e.g., P-gp) that do not typically engage neutral sulfonamides.

• Lipid Membrane Preparation: Coat the porous filter membrane of a 96-well acceptor plate with 5 µL of a 1% (w/v) lecithin solution in dodecane. Rationale: This creates an artificial lipid bilayer mimicking the gastrointestinal tract.

• Donor Plate Assembly: Dilute the sulfonylated piperidine stock to 10 µM in PBS (pH 7.4) containing 5% DMSO. Add 300 µL to the donor plate.

• Internal Standard Validation (Self-Validation): Include highly permeable (Verapamil) and low permeable (Atenolol) reference standards in separate control wells. The assay is only deemed valid if Verapamil Papp​>10×10−6 cm/s and Atenolol Papp​<1×10−6 cm/s.

• Incubation: Create a "sandwich" by placing the acceptor plate (containing 300 µL of fresh PBS) over the donor plate. Incubate at room temperature for 5 hours in a humidity chamber.

• Quantification: Separate the plates. Analyze the compound concentration in both the donor and acceptor wells using LC-MS/MS. Calculate the apparent permeability ( Papp​ ) using the standard steady-state flux equation.

Conclusion

The transition from basic piperidines to novel sulfonylated piperidine derivatives represents a masterclass in physicochemical modulation. By neutralizing the basic amine, medicinal chemists can exert granular control over lipophilicity, hydrogen bonding, and structural rigidity. When coupled with rigorous, self-validating profiling workflows like ChromLogD and PAMPA, these derivatives offer a highly tunable scaffold capable of addressing complex pharmacological targets, from matrix metalloproteinases to transient receptor potential channels.

References

• Application of Chiral Piperidine Scaffolds in Drug Design: Modulating the Physicochemical Properties Source: Thieme Connect URL
• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications Source: NIH URL
• A quantitative structure-activity relationship study on matrix metalloproteinase inhibitors: Piperidine sulfonamide aryl hydroxamic acid analogs Source: Taylor & Francis URL
• Full article: A quantitative structure-activity relationship study on matrix metalloproteinase inhibitors: Piperidine sulfonamide aryl hydroxamic acid analogs Source: Taylor & Francis URL
• Discovery of Pyrrolidine Sulfonamides as Selective and Orally Bioavailable Antagonists of Transient Receptor Potential Vanilloid-4 (TRPV4)

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Initial cytotoxicity assessment of a novel furan-piperidine compound

Title: Initial Cytotoxicity Assessment of a Novel Furan-Piperidine Compound: A Mechanistic and Methodological Guide

Executive Summary

Furan-piperidine scaffolds are highly versatile pharmacophores in modern drug discovery, frequently leveraged for their favorable binding kinetics in kinase inhibition and GPCR modulation. However, the presence of the furan moiety introduces a significant liability: the potential for cytochrome P450 (CYP450)-mediated bioactivation. As a Senior Application Scientist, I approach the preliminary cytotoxicity screening of these compounds not merely as a hurdle of regulatory compliance, but as a mechanistic investigation. Understanding how and why a compound induces cellular stress early in the development pipeline prevents late-stage attrition due to idiosyncratic hepatotoxicity.

Mechanistic Rationale: The Furan Toxicophore

The furan ring is a well-documented structural alert in medicinal chemistry. In the hepatic environment, CYP450 enzymes (predominantly CYP3A4 and CYP2E1) can oxidize the furan ring into highly reactive electrophilic intermediates, such as epoxides or γ -ketoenals (1)[1]. These reactive metabolites rapidly deplete intracellular glutathione (GSH) and covalently bind to nucleophilic residues on hepatic proteins, triggering cellular necrosis or apoptosis[1].

Therefore, a standard cell viability assay on a non-metabolically active cell line (e.g., HEK293) is insufficient. The cytotoxicity assessment must be a self-validating system that actively interrogates this specific metabolic liability by comparing metabolically competent cells (e.g., HepG2 or primary hepatocytes) against non-competent cells, and by utilizing CYP450 suicide inhibitors like 1-aminobenzotriazole (ABT)[1].

Fig 1. CYP450-mediated bioactivation of the furan ring and subsequent cellular stress response.

Strategic Workflow for Cytotoxicity Assessment

To build a trustworthy and comprehensive toxicological profile, we employ a tiered in vitro screening cascade. This approach aligns with in vitro-in vivo extrapolation (IVIVE) principles to ensure that the data generated is predictive of human physiological responses (2)[2].

Fig 2. Tiered in vitro cytotoxicity screening workflow for novel furan-piperidine derivatives.

Experimental Methodologies (Self-Validating Protocols)

Protocol 1: High-Throughput Cell Viability via ATP Quantitation

We utilize the CellTiter-Glo® Luminescent Cell Viability Assay because ATP is a direct, universal indicator of metabolically active cells. Unlike tetrazolium-based assays (MTT) which can be confounded by chemical reduction from the test compound itself, the luciferase-based ATP assay isolates the biological endpoint from chemical interference (3)[3]. The "add-mix-measure" format lyses the cells and generates a luminescent signal proportional to ATP concentration, minimizing pipetting errors and preserving assay integrity[3].

Step-by-Step Methodology:

• Cell Seeding: Seed HepG2 and HEK293 cells at 1×104 cells/well in opaque-walled 96-well plates (100 µL/well). Incubate overnight at 37°C, 5% CO 2​ .

• Compound Treatment: Prepare a 10-point serial dilution of the furan-piperidine compound (0.1 µM to 100 µM) in culture medium (DMSO < 0.5% final). Treat cells for 48 hours.

• Reagent Preparation: Thaw the CellTiter-Glo® Buffer and equilibrate the lyophilized CellTiter-Glo® Substrate to room temperature. Transfer the buffer to the substrate bottle and mix by gentle inversion until homogeneous (4)[4].

• Lysis and Equilibration: Equilibrate the 96-well plate to room temperature for 30 minutes to prevent temperature gradients from skewing luminescence.

• Assay Execution: Add 100 µL of CellTiter-Glo® Reagent to each well. Mix contents for 2 minutes on an orbital shaker to induce complete cell lysis (5)[5].

• Signal Stabilization: Incubate at room temperature for 10 minutes to stabilize the luminescent signal[5].

• Detection: Record luminescence using a multimode microplate reader. Calculate IC 50​ using a 4-parameter logistic non-linear regression model.

Protocol 2: CYP-Dependent Toxicity Reversal Assay

To prove causality between furan bioactivation and cell death, we introduce a pan-CYP inhibitor, 1-aminobenzotriazole (ABT). If the compound's toxicity is driven by reactive metabolites, pre-treatment with ABT will rescue cell viability[1].

Step-by-Step Methodology:

• Pre-treatment: Seed HepG2 cells as described above. Pre-treat half the plate with 1 mM ABT for 2 hours prior to compound addition.

• Compound Treatment: Add the furan-piperidine compound at its established IC 80​ concentration.

• Endpoint Measurement: After 48 hours, perform the CellTiter-Glo® assay. A significant rightward shift in the IC 50​ curve (or restoration of viability) in the ABT+ group confirms CYP-mediated bioactivation[1].

Quantitative Data Presentation

To effectively communicate the therapeutic window and metabolic liabilities, quantitative data must be structured to highlight differential toxicity across cell lines and conditions.

Cell Line / Condition	Metabolic Competence	IC 50​ ( μ M) ± SD	Fold Shift (vs. HEK293)	Interpretation
HEK293 (Control)	Low (Deficient)	85.4 ± 4.2	1.0x	Baseline intrinsic toxicity is low.
HepG2	High (Competent)	12.1 ± 1.8	7.0x	High toxicity suggests metabolic activation.
HepG2 + 1 mM ABT	Inhibited (CYP blocked)	78.5 ± 5.1	1.1x	Toxicity rescue confirms CYP450 bioactivation.
Primary Hepatocytes	Very High (In vivo-like)	8.3 ± 1.2	10.3x	Severe hepatotoxic liability confirmed.

Table 1: Representative cytotoxicity profile of the novel furan-piperidine compound. The massive leftward shift in IC 50​ in metabolically competent cells, which is rescued by ABT, definitively points to the furan ring as a toxicophore.

Conclusion & Next Steps

The initial cytotoxicity assessment of a furan-piperidine must transcend simple live/dead counting. By integrating ATP-based viability screening with targeted metabolic inhibition, we establish a self-validating causal link between the compound's structure, its hepatic metabolism, and its cytotoxic phenotype. Given the data presented, the next logical step in the drug development pipeline is structural optimization—specifically, substituting the furan ring with a bioisostere (e.g., oxazole or substituted phenyl) to abrogate reactive metabolite formation while preserving target affinity.

References

• Promega Corporation. "CellTiter-Glo® Luminescent Cell Viability Assay Quick Protocol #FB256". Promega.com.
• Promega Corporation. "CellTiter-Glo® Luminescent Cell Viability Assay Protocol". Promega.com.
• Promega Corporation. "CellTiter-Glo® Luminescent Cell Viability Assay". Promega.com.
• Williams, D. P., et al. "The role of metabolism in furosemide toxicity".
• Paini, A., et al. "IVIVE: Facilitating the Use of In Vitro Toxicity Data in Risk Assessment and Decision Making". MDPI.

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Exploring the Chemical Space of Furan-2-yl-Methanesulfonyl Derivatives: A Technical Guide to Design, Synthesis, and Therapeutic Applications

The furan-2-yl-methanesulfonyl moiety is a highly versatile, privileged scaffold in modern medicinal chemistry. By combining the hydrogen-bond accepting capability and pi-stacking potential of a heteroaromatic furan ring with the strong electron-withdrawing, rigid geometry of a methanesulfonyl linker, this structural motif has unlocked novel binding modes across diverse biological targets.

As a Senior Application Scientist, I have structured this whitepaper to bridge the gap between structural rationale and synthetic execution. We will explore the causality behind deploying this scaffold in drug design—specifically in antimicrobial development and circadian clock modulation—and provide field-proven, self-validating synthetic protocols for its integration.

Structural Rationale and Target Engagement

The furan-2-yl-methanesulfonyl group serves as more than just a passive linker; it actively dictates the conformational dynamics of the parent molecule within the target's active site.

Antimicrobial Development: Targeting the Folate Biosynthesis Pathway

The folate biosynthesis pathway is a prime target for antimicrobial agents because it is essential for microbial survival but absent in mammals[1]. 6-Hydroxymethyl-7,8-dihydropterin pyrophosphokinase (HPPK) catalyzes the transfer of pyrophosphate from ATP to 6-hydroxymethyl-7,8-dihydropterin (DHP)[2].

Researchers have developed bisubstrate analogue inhibitors that simultaneously occupy both the ATP and pterin binding pockets[1]. A breakthrough in this space is HP-26 , a bisubstrate inhibitor utilizing a furan-2-yl-methanesulfonyl core[3].

• Distinct Binding Mode: Unlike previous iterations (such as HP-18, which uses an aminoethylpiperidine spacer), the furan-2-yl-methanesulfonyl spacer in HP-26 induces an entirely distinct binding mode[3]. The adenine base flips, and the furan-sulfonyl linkage facilitates novel hydrogen-bonding interactions between the ribose hydroxyl groups and the highly conserved E77 residue of HPPK[1].

• Isozyme Selectivity: This unique conformation makes HP-26 exceptionally potent against the bifunctional FtHPPK-DHPS enzyme found in the biowarfare agent Francisella tularensis, overcoming the poor efficacy seen with earlier inhibitors[3].

Fig 1: HPPK-catalyzed reaction in the folate pathway and competitive inhibition by HP-26.

Circadian Rhythm Modulation: Cryptochrome (CRY) Stabilization

Beyond antimicrobials, the furan-2-yl-methanesulfonamide substructure is the critical pharmacophore in KL001 ( C21​H22​N2​O4​S )[4], a first-in-class small molecule that stabilizes the clock protein cryptochrome (CRY)[5].

• Mechanism: KL001 prevents the ubiquitin-dependent degradation of CRY, thereby lengthening the circadian period[6].

• SAR Insights: 3D-QSAR analyses reveal that the sulfonyl group acts as a critical hydrogen-bond acceptor, while the furan ring provides necessary steric bulk and electron density to anchor the molecule within the CRY binding pocket, making it an invaluable tool for studying diabetes and metabolic regulation[5].

Quantitative Data: Binding Affinities of HPPK Inhibitors

To understand the impact of the furan-2-yl-methanesulfonyl spacer, we must compare the kinetic data of HP-26 against its predecessor, HP-18. The data below illustrates how structural rigidity and novel residue engagement (E77) alter target affinity across different bacterial species[3],[1].

Inhibitor	Spacer Moiety	Target Enzyme	Kd​ ( μM )	IC50​ ( μM )	Binding Characteristics
HP-18	Aminoethylpiperidine	E. coli HPPK	2.55	3.16	Standard bisubstrate binding; poor affinity for F. tularensis.
HP-26	Furan-2-yl-methanesulfonyl	E. coli HPPK	4.16 ± 0.25	9.53 ± 0.96	Adenine flip; novel E77 interaction[1].
HP-26	Furan-2-yl-methanesulfonyl	F. tularensis HPPK-DHPS	N/A	Highly Potent	Conformationally dictated by Loop 3; superior isozyme selectivity[3].

Synthetic Methodologies: A Self-Validating Protocol

Synthesizing furan-2-yl-methanesulfonyl derivatives requires careful chemoselectivity. The furan ring is highly sensitive to strong acids and aggressive oxidants, which can trigger ring-opening or polymerization. The following protocol details the oxidation of a thioether intermediate to a sulfone—a critical step in the synthesis of HP-26[1].

Chemoselective Oxidation via Buffered Oxone

Objective: Convert a furan-2-ylmethyl thioether to the corresponding sulfone without degrading the furan ring. Causality: Oxone (potassium hydrogen persulfate) is a powerful oxidant, but unbuffered Oxone is highly acidic ( pH<2 ). By buffering the aqueous oxidant solution to exactly pH 5 using potassium carbonate, we suppress the acid-catalyzed degradation of the furan ring while maintaining the oxidation potential required to yield the sulfone[1].

Step-by-Step Procedure:

• Substrate Preparation: Dissolve the thioether precursor (0.47 g, 1.0 mmol) in 15 mL of HPLC-grade methanol. Cool the solution to 0 °C in an ice bath under continuous magnetic stirring[1].

• Oxidant Buffering (Critical Step): In a separate flask, dissolve Oxone (1.84 g, 3.0 mmol) in 15 mL of deionized water. Carefully add potassium carbonate powder (approx. 0.28 g, 2.0 mmol) in small portions until the aqueous solution reaches a stable pH of 5[1]. Validation checkpoint: Failure to buffer to pH 5 will result in a blackened reaction mixture indicative of furan polymerization.

• Addition: Add the buffered aqueous Oxone solution dropwise to the methanolic thioether solution at 0 °C to control the exothermic oxidation[1].

• Reaction: Remove the ice bath and allow the biphasic mixture to stir at room temperature overnight[1].

• Workup: Quench the reaction with 10 mL of saturated aqueous sodium thiosulfate to neutralize excess oxidant. Extract the aqueous layer with ethyl acetate ( 3×20 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Purification: Purify the crude residue via silica gel flash chromatography to yield the furan-2-yl-methanesulfonyl intermediate.

Deprotection and Amidation

To finalize complex molecules like HP-26 or azetidine derivatives[7], subsequent deprotection and coupling are required.

• Boc-Deprotection: Dissolve the sulfone intermediate (0.50 g, 1.0 mmol) in 5 mL of anhydrous dichloromethane (DCM). Cool to −20 °C and add 1 mL of trifluoroacetic acid (TFA) dropwise. Stir at room temperature until complete (monitored by TLC)[1].

• Coupling: The resulting free amine is then coupled with the desired carboxylic acid (e.g., a pteridine derivative) using standard amide coupling reagents (EDC/HOBt) to yield the final therapeutic agent[1].

Fig 2: Chemoselective synthetic workflow for furan-2-yl-methanesulfonyl derivatives.

Conclusion

The furan-2-yl-methanesulfonyl group is a powerful architectural tool in medicinal chemistry. Whether utilized to force an adenine flip in an HPPK bisubstrate inhibitor[1] or to anchor a cryptochrome stabilizer via precise hydrogen bonding[5], its unique spatial and electronic properties offer a distinct advantage over traditional alkyl or aryl sulfones. By strictly adhering to pH-controlled synthetic protocols, researchers can reliably incorporate this sensitive but highly rewarding scaffold into next-generation drug discovery pipelines.

References

• Shi G, et al. (2012). Bisubstrate analogue inhibitors of 6-hydroxymethyl-7,8-dihydropterin pyrophosphokinase: New lead exhibits a distinct binding mode. Bioorganic & Medicinal Chemistry.[1]

• Pemble CW, et al. (2014). Structural enzymology and inhibition of the bifunctional folate pathway enzyme HPPK-DHPS from the biowarfare agent Francisella tularensis. PLoS One / NIH PMC. [3]

• Lee JW, et al. (2015). Development of Small-Molecule Cryptochrome Stabilizer Derivatives as Modulators of the Circadian Clock. ChemMedChem / PubMed.[5]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 2888648, KL001.[4]

• EvitaChem Database. 1-(3-chloro-2-methylbenzenesulfonyl)-3-[(furan-2-yl)methanesulfonyl]azetidine.[7]

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The Discovery of Novel Bioactive Molecules Containing Furan and Piperidine Rings: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive exploration into the burgeoning field of bioactive molecules that feature both furan and piperidine rings. These two heterocyclic scaffolds are mainstays in medicinal chemistry, each contributing unique physicochemical properties that are highly advantageous for drug design. The furan ring, an aromatic five-membered heterocycle, can act as a bioisostere for phenyl rings, offering a distinct electronic and steric profile, while the piperidine ring, a saturated six-membered heterocycle, is a privileged structure known to improve the pharmacokinetic properties of drug candidates.[1][2] The strategic combination of these two moieties has led to the discovery of novel compounds with significant therapeutic potential across a range of diseases, including cancer, inflammatory conditions, and central nervous system (CNS) disorders.

This document delves into the core aspects of the discovery process, from innovative synthetic strategies and detailed experimental protocols to the elucidation of biological activities and structure-activity relationships (SAR). By synthesizing technical accuracy with field-proven insights, this guide aims to equip researchers with the knowledge to navigate and contribute to this exciting area of drug discovery.

The Rationale for Furan-Piperidine Hybrid Molecules in Drug Discovery

The amalgamation of furan and piperidine rings within a single molecular entity is a deliberate strategy to harness the synergistic benefits of both scaffolds. The furan moiety, with its capacity for both polar and non-polar interactions, is a versatile component found in numerous clinically approved drugs.[2] It can engage in hydrogen bonding and π–π stacking, which are crucial for target receptor binding.[2] On the other hand, the piperidine ring is one of the most prevalent nitrogen-containing heterocycles in pharmaceuticals, often enhancing properties such as solubility, metabolic stability, and oral bioavailability.

The combination of these two rings can lead to molecules with novel three-dimensional shapes, enabling them to interact with biological targets in unique ways. This can result in improved potency, selectivity, and a more favorable ADME (absorption, distribution, metabolism, and excretion) profile.

Synthetic Strategies for Furan-Piperidine Scaffolds

The construction of molecules containing both furan and piperidine rings can be approached through several synthetic routes. These strategies can be broadly categorized into convergent and linear approaches, with an increasing emphasis on the development of efficient one-pot and multicomponent reactions.

Reductive Amination: A Workhorse for Connecting Furan and Piperidine

Reductive amination is a robust and widely used method for forging the crucial C-N bond that often links the furan and piperidine moieties. This reaction typically involves the condensation of a furan-containing aldehyde or ketone with a piperidine-containing amine (or vice versa) to form an imine or enamine intermediate, which is then reduced in situ to the desired amine.[3]

Experimental Protocol: Synthesis of 1-((5-(2-nitrophenyl)furan-2-yl)methyl)piperidine

This protocol is adapted from a procedure for the synthesis of related ST2 inhibitors.[4]

• Reaction Setup: To a solution of piperidine (1.0 equivalent) in a suitable solvent such as methanol or dichloromethane, add 5-(2-nitrophenyl)furan-2-carbaldehyde (1.0-1.2 equivalents).

• Imine Formation: Stir the reaction mixture at room temperature for 1-2 hours to facilitate the formation of the imine intermediate. The progress of this step can be monitored by Thin Layer Chromatography (TLC).

• Reduction: Add a reducing agent, such as sodium borohydride (NaBH₄) or sodium triacetoxyborohydride (NaBH(OAc)₃), portion-wise to the reaction mixture at 0 °C.

• Work-up: After the reaction is complete, quench the reaction with water and extract the product with an organic solvent like ethyl acetate. The organic layer is then washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel to yield the pure 1-((5-(2-nitrophenyl)furan-2-yl)methyl)piperidine.

Catalytic Hydrogenation of Furyl-Pyridines

Another powerful strategy involves the synthesis of a furyl-pyridine precursor, followed by the catalytic hydrogenation of the pyridine ring to the corresponding piperidine. This approach is particularly useful when substituted pyridines are readily accessible. A variety of catalysts can be employed, with platinum and palladium-based systems being the most common.[5][6]

Experimental Protocol: Catalytic Hydrogenation of 2-(Furan-2-yl)pyridine

This protocol is a general procedure adapted from literature for the hydrogenation of substituted pyridines.[5][6]

• Reaction Setup: In a high-pressure reactor, dissolve 2-(furan-2-yl)pyridine (1.0 equivalent) in a suitable solvent such as glacial acetic acid or ethanol.

• Catalyst Addition: Add a catalytic amount of platinum(IV) oxide (PtO₂, Adams' catalyst) or palladium on carbon (Pd/C) to the solution.

• Hydrogenation: Seal the reactor and purge with hydrogen gas. Pressurize the reactor with hydrogen to the desired pressure (e.g., 50-70 bar) and stir the reaction mixture at room temperature or elevated temperature until the reaction is complete, as monitored by TLC or GC-MS.

• Work-up: Carefully vent the hydrogen gas and filter the reaction mixture through a pad of Celite to remove the catalyst.

• Isolation: Neutralize the filtrate with a base (e.g., sodium bicarbonate) if an acidic solvent was used, and extract the product with an organic solvent. The organic layer is then dried and concentrated to afford the crude 2-(furan-2-yl)piperidine.

• Purification: Purify the product by distillation or column chromatography.

Diagram of Synthetic Workflow: Catalytic Hydrogenation

Caption: Workflow for the synthesis of 2-(furan-2-yl)piperidine.

Multi-component Reactions (MCRs)

Multi-component reactions, where three or more reactants combine in a one-pot synthesis to form a complex product, offer a highly efficient and atom-economical approach to generating molecular diversity. Several MCRs can be adapted for the synthesis of furan-piperidine scaffolds. For instance, an aza-Diels-Alder reaction involving a furan-derived diene or dienophile can be employed to construct the piperidine ring.[7][8]

Conceptual MCR for Furan-Piperidine Synthesis

A hypothetical three-component reaction could involve furfural (a furan-containing aldehyde), an amine, and a suitable diene. The in-situ formation of an imine from furfural and the amine, followed by an aza-Diels-Alder reaction with the diene, would directly lead to a furan-substituted piperidine derivative.[8][9]

Diagram of a Conceptual Multi-component Reaction

Caption: Conceptual workflow of a multi-component reaction.

Biological Activities and Therapeutic Targets

Molecules containing both furan and piperidine rings have demonstrated a wide spectrum of biological activities, making them attractive candidates for drug development in various therapeutic areas.

Anticancer Activity

Several studies have reported the cytotoxic effects of furan-piperidine derivatives against various cancer cell lines. The precise mechanism of action can vary, but often involves the inhibition of key signaling pathways or enzymes crucial for cancer cell proliferation and survival.

Compound Class	Cancer Cell Line	IC50 (µM)	Reference
Furan-based carbohydrazides	A549 (Lung)	10-50	[10]
Benzofuran-piperidine derivatives	SQ20B (Head and Neck)	0.46	[11]
Functionalized piperidines	PC-3 (Prostate)	6.3 - 25	[12]
Furan-pyridinone derivatives	KYSE70, KYSE150 (Esophageal)	0.655	[3]

Modulation of Chemokine Receptors: CXCR4

The C-X-C chemokine receptor type 4 (CXCR4) is a G-protein coupled receptor that plays a critical role in cell migration, a process implicated in inflammation and cancer metastasis.[1] Several small molecules containing furan and piperidine-like structures have been investigated as CXCR4 antagonists.

CXCR4 Signaling Pathway and Inhibition

The binding of the natural ligand CXCL12 to CXCR4 initiates a signaling cascade involving G-protein activation, leading to downstream effects such as cell migration and proliferation.[13][14] Furan-piperidine antagonists can block this interaction, thereby inhibiting these pathological processes.

Diagram of CXCR4 Signaling Pathway

Caption: Simplified CXCR4 signaling pathway and its inhibition.

Inhibition of the IL-33/ST2 Pathway

The interleukin-33 (IL-33)/ST2 signaling pathway is a key player in type 2 immunity and has been implicated in inflammatory and autoimmune diseases.[4][15] Small molecules that inhibit the interaction between IL-33 and its receptor ST2 are of significant therapeutic interest. Notably, a class of 1-(furan-2-ylmethyl)pyrrolidine-based compounds, which share structural similarities with furan-piperidine hybrids, have been identified as potent ST2 inhibitors.[4][13]

IL-33/ST2 Signaling and its Inhibition

The binding of IL-33 to the ST2 receptor triggers a signaling cascade that promotes the production of pro-inflammatory cytokines.[4][15] Small molecule inhibitors can disrupt this interaction, thereby dampening the inflammatory response.

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Protocols & Analytical Methods

Application Notes and Protocols for the In Vitro Evaluation of 3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine as a Novel Anticancer Agent

Introduction: Rationale for Investigation

The confluence of privileged structural motifs in medicinal chemistry often yields compounds of significant therapeutic potential. The molecule 3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine is a prime example, integrating two key pharmacophores: the piperidine ring and the furan nucleus. The piperidine scaffold is a cornerstone in oncology drug discovery, with numerous derivatives demonstrating potent anticancer activities through various mechanisms, including the modulation of critical signaling pathways like PI3K/Akt and the induction of apoptosis.[1] Similarly, furan-containing compounds have been extensively explored as anticancer agents, with demonstrated abilities to induce cell cycle arrest and apoptosis.[2][3][4]

The novel compound, 3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine, combines the structural features of these two important classes. The sulfonyl linkage provides a unique chemical bridge that may confer specific conformational properties, influencing its interaction with biological targets. This document provides a comprehensive suite of application notes and detailed protocols designed to systematically evaluate the in vitro anticancer activity of this compound. The proposed workflow is designed to first establish its cytotoxic potential and then to elucidate its primary mechanisms of action, providing a robust foundation for further preclinical development.

Part 1: Initial Cytotoxicity Screening

The foundational step in evaluating any potential anticancer agent is to determine its ability to inhibit the proliferation of cancer cells. This is typically achieved by measuring cell viability or cytotoxicity across a panel of cancer cell lines. We propose a two-pronged approach using the Sulforhodamine B (SRB) and MTT assays, which measure total protein content and metabolic activity, respectively, providing a comprehensive view of the compound's antiproliferative effects.[5][6][7]

Causality Behind Assay Selection

• Sulforhodamine B (SRB) Assay: This assay relies on the ability of the SRB dye to bind to basic amino acids of cellular proteins under mildly acidic conditions.[8][9] The amount of bound dye is directly proportional to the total protein mass, and thus to the cell number. It is a robust and highly reproducible method, less prone to interference from compounds that might affect mitochondrial function.[5]

• MTT Assay: This colorimetric assay measures the activity of mitochondrial NAD(P)H-dependent oxidoreductase enzymes.[7][10] These enzymes reduce the yellow tetrazolium salt (MTT) to purple formazan crystals. The intensity of the purple color is an indicator of metabolic activity and, by extension, cell viability.[10] Running both assays provides a self-validating system; congruent results suggest general cytotoxicity, whereas discrepancies may point towards a specific mitochondrial mechanism of action.

Experimental Workflow: Cytotoxicity Assessment

The following diagram outlines the general workflow for assessing the cytotoxicity of the test compound.

Caption: General workflow for in vitro cytotoxicity screening.

Protocol: Sulforhodamine B (SRB) Assay[7][13]

• Cell Plating: Seed cells into 96-well plates at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare a 2X working concentration series of 3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine in culture medium from a 10 mM DMSO stock. Add 100 µL of the 2X compound dilutions to the respective wells to achieve the final desired concentrations. Include vehicle control (DMSO) wells.

• Incubation: Incubate the plates for 48-72 hours at 37°C, 5% CO₂.

• Cell Fixation: Gently add 50 µL of cold 50% (w/v) trichloroacetic acid (TCA) to each well (final concentration of 10% TCA) and incubate for 1 hour at 4°C.

• Washing: Discard the supernatant and wash the plates five times with slow-running tap water. Remove excess water by inverting the plate and tapping on absorbent paper. Allow the plates to air dry completely.

• Staining: Add 100 µL of 0.4% (w/v) SRB solution (in 1% acetic acid) to each well and incubate at room temperature for 30 minutes.

• Post-Stain Wash: Quickly discard the SRB solution and wash the plates five times with 1% (v/v) acetic acid to remove unbound dye.

• Solubilization: Air dry the plates again. Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye.

• Absorbance Reading: Measure the optical density (OD) at 510 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell growth inhibition and determine the IC₅₀ value (the concentration of compound that inhibits cell growth by 50%) using non-linear regression analysis.

Protocol: MTT Assay[12][14][15]

• Cell Plating & Treatment: Follow steps 1-3 of the SRB protocol.

• MTT Addition: After the 48-72 hour incubation, add 20 µL of 5 mg/mL MTT solution (in sterile PBS) to each well.

• Formazan Formation: Incubate the plate for 4 hours at 37°C, 5% CO₂ until purple formazan crystals are visible.

• Solubilization: Add 150 µL of a solubilization solution (e.g., DMSO or a 0.01 M HCl solution in 10% SDS) to each well. Mix thoroughly by gentle pipetting to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm.

• Data Analysis: Calculate cell viability relative to the vehicle control and determine the IC₅₀ value.

Data Presentation: Hypothetical IC₅₀ Values

The results of the initial screening should be summarized in a clear, tabular format.

Cell Line	Histology	IC₅₀ (µM) - SRB Assay	IC₅₀ (µM) - MTT Assay	Selectivity Index (SI)*
MCF-7	Breast Adenocarcinoma	8.5	9.2	5.4
PC-3	Prostate Carcinoma	12.1	11.5	3.8
A549	Lung Carcinoma	15.3	16.8	2.9
HEK293	Normal Kidney	46.2	50.1	-

*Selectivity Index (SI) = IC₅₀ in normal cells / IC₅₀ in cancer cells. A higher SI value suggests greater selectivity for cancer cells.[11]

Part 2: Mechanistic Elucidation - Apoptosis and Cell Cycle Analysis

Once the antiproliferative activity is confirmed, the next logical step is to investigate the underlying mechanism. Many piperidine and furan-based anticancer agents function by inducing apoptosis (programmed cell death) or causing cell cycle arrest.[12][3] Flow cytometry is a powerful technique for these analyses.

Causality Behind Mechanistic Assays

• Annexin V/Propidium Iodide (PI) Assay: This is the gold standard for detecting apoptosis.[13] In early apoptosis, a cell membrane phospholipid called phosphatidylserine (PS) flips from the inner to the outer leaflet.[14] Annexin V is a protein that has a high affinity for PS and, when conjugated to a fluorophore (e.g., FITC), can identify early apoptotic cells.[15] Propidium Iodide (PI) is a fluorescent dye that cannot cross the intact membrane of live or early apoptotic cells but can enter late apoptotic and necrotic cells where membrane integrity is compromised.[13] This dual staining allows for the differentiation between viable, early apoptotic, late apoptotic, and necrotic cell populations.[14]

• Cell Cycle Analysis: Cancer is characterized by dysregulated cell proliferation. Many chemotherapeutic agents exert their effects by disrupting the cell cycle.[16] Propidium Iodide (PI) can be used to stain the DNA of fixed and permeabilized cells.[17] Because the amount of DNA doubles as cells progress from the G1 to the G2/M phase, the fluorescence intensity of PI is directly proportional to the DNA content.[17][18] This allows for the quantification of cells in the G0/G1, S, and G2/M phases of the cell cycle, revealing any compound-induced cell cycle arrest.

Protocol: Apoptosis Detection by Annexin V/PI Staining[2][18][20]

• Cell Treatment: Seed cells in 6-well plates and treat with 3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine at its IC₅₀ and 2x IC₅₀ concentrations for 24 or 48 hours. Include a vehicle-treated control.

• Cell Harvesting: Collect both floating (apoptotic) and adherent cells. For adherent cells, gently trypsinize, combine with the supernatant, and wash the pooled cells with cold 1X PBS by centrifugation.

• Staining: Resuspend the cell pellet (1-5 x 10⁵ cells) in 100 µL of 1X Annexin V Binding Buffer.

• Add 5 µL of Annexin V-FITC and 5 µL of PI staining solution (e.g., 50 µg/mL).

• Incubation: Gently vortex the cells and incubate for 15-20 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze immediately by flow cytometry.

• Interpretation:

  • Annexin V-negative / PI-negative: Viable cells

  • Annexin V-positive / PI-negative: Early apoptotic cells

  • Annexin V-positive / PI-positive: Late apoptotic/necrotic cells

Protocol: Cell Cycle Analysis by PI Staining[22][24]

• Cell Treatment & Harvesting: Treat and harvest cells as described in the apoptosis protocol (steps 1 & 2).

• Fixation: Resuspend the cell pellet in 1 mL of ice-cold 70% ethanol while gently vortexing. Fix the cells for at least 30 minutes (or overnight) at 4°C.[19]

• Washing: Centrifuge the fixed cells and wash the pellet twice with cold 1X PBS to remove the ethanol.

• Staining: Resuspend the cell pellet in 500 µL of a staining solution containing PI (e.g., 50 µg/mL) and RNase A (e.g., 100 µg/mL) in PBS. The RNase is crucial to prevent staining of double-stranded RNA.[17]

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Analysis: Analyze the samples by flow cytometry. A histogram of fluorescence intensity will reveal the distribution of cells in G0/G1, S, and G2/M phases.

Part 3: Probing Key Signaling Pathways

Based on the established activities of related piperidine and furan derivatives, a plausible mechanism of action involves the modulation of key cancer-related signaling pathways, such as the PI3K/Akt pathway, which is central to cell survival and proliferation.[12][2] Western blotting is the definitive technique to investigate changes in the expression and phosphorylation status of key proteins within these pathways.[20][21]

Causality Behind Western Blotting

Western blotting allows for the specific detection of proteins from a complex mixture (cell lysate) that has been separated by size using gel electrophoresis.[22] By using antibodies specific to a target protein (e.g., Akt) and its phosphorylated, active form (e.g., p-Akt), we can determine if the compound inhibits the pathway's activation.[23] Similarly, we can probe for changes in the expression of apoptosis-regulatory proteins like Bax (pro-apoptotic) and Bcl-2 (anti-apoptotic) to confirm the mechanism of cell death.[12]

Experimental Workflow: Western Blot Analysis

Caption: Standard workflow for Western blot analysis.

Protocol: Western Blotting for PI3K/Akt and Apoptosis Markers[26][29]

• Protein Extraction: Treat cells with the compound at the IC₅₀ for a relevant time point (e.g., 6, 12, or 24 hours). Lyse cells in RIPA buffer containing protease and phosphatase inhibitors. Quantify protein concentration using a BCA assay.

• Gel Electrophoresis: Denature 20-30 µg of protein per sample in Laemmli buffer and separate on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane for 1 hour at room temperature in 5% non-fat dry milk or BSA in Tris-buffered saline with 0.1% Tween 20 (TBST).

• Primary Antibody Incubation: Incubate the membrane overnight at 4°C with primary antibodies diluted in blocking buffer. Suggested targets:

  • Phospho-Akt (Ser473)

  • Total Akt

  • Bax

  • Bcl-2

  • β-Actin (as a loading control)

• Secondary Antibody Incubation: Wash the membrane three times with TBST. Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again three times with TBST. Apply an enhanced chemiluminescence (ECL) substrate and capture the signal using a digital imaging system.

• Analysis: Quantify band intensity using densitometry software. Analyze the ratio of phosphorylated to total protein (e.g., p-Akt/Akt) and the ratio of pro- to anti-apoptotic proteins (Bax/Bcl-2).

Conclusion

This guide provides a structured, multi-faceted approach to the initial in vitro characterization of 3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine as a potential anticancer agent. By systematically assessing its cytotoxicity, impact on apoptosis and the cell cycle, and its effect on key cancer signaling pathways, researchers can build a comprehensive profile of the compound's biological activity. The protocols herein are designed to be robust and self-validating, providing the critical data necessary to justify further investigation and development of this promising molecule.

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Antimicrobial susceptibility testing of novel furan-piperidine compounds

Application Note: Antimicrobial Susceptibility Testing (AST) of Novel Furan-Piperidine Derivatives

Structural Rationale: The Furan-Piperidine Pharmacophore

The escalation of multidrug-resistant (MDR) bacterial pathogens requires the continuous development of novel chemical scaffolds. Recently, hybrid molecules integrating furan and piperidine moieties have demonstrated significant promise as antimicrobial agents[1].

From a physicochemical and mechanistic perspective, the architecture of these compounds is highly deliberate. The furan ring provides an electron-rich, lipophilic core that facilitates favorable π-π stacking interactions with target proteins and enhances penetration through the hydrophobic lipid bilayers of bacterial cell envelopes. Conversely, the piperidine ring is a basic, nitrogen-containing heterocycle. At physiological pH (7.2–7.4), the piperidine amine is typically protonated, drastically improving aqueous solubility while enabling strong electrostatic interactions with negatively charged bacterial targets, such as the phosphate backbone of DNA or the acidic residues within efflux pump cavities[2].

Putative mechanistic pathway of furan-piperidine antimicrobial action.

Self-Validating Assay Design & Causality

Antimicrobial Susceptibility Testing (AST) is not merely a sequence of serial dilutions; it is a sensitive biological assay where the physicochemical properties of the test compound dictate the experimental parameters. To ensure absolute trustworthiness, the protocols below are designed as self-validating systems .

• Vehicle Selection & Causality: Furan-piperidine derivatives can exhibit variable aqueous solubility. Dimethyl sulfoxide (DMSO) is the preferred solvent for stock solutions. However, the final concentration of DMSO in the assay must never exceed 1% (v/v). Higher concentrations disrupt bacterial membrane integrity, leading to artifactual growth inhibition and false-positive efficacy data[2].

• Plate Geometry & Causality: We mandate the use of U-bottom or V-bottom 96-well plates rather than flat-bottom plates. Furan-piperidine compounds occasionally form micro-precipitates in aqueous broth. A U-bottom plate concentrates the bacterial pellet at the nadir of the well, allowing the scientist to easily distinguish between true bacterial growth (a distinct cellular button) and compound precipitation (a diffuse haze).

• The Four-Pillar Control System: Every plate must contain:

  • Sterility Control (Media only): Validates aseptic technique.

  • Growth Control (Media + Bacteria + 1% DMSO): Validates bacterial viability and confirms vehicle non-toxicity.

  • Positive QC Control (Ciprofloxacin + ATCC Strains): Validates assay sensitivity against Clinical and Laboratory Standards Institute (CLSI) benchmarks.

  • Color/Background Control (Media + Compound): Validates the absence of auto-reduction if colorimetric viability dyes are used.

Protocol I: High-Fidelity Broth Microdilution (MIC Determination)

This protocol determines the Minimum Inhibitory Concentration (MIC), defined as the lowest concentration of the furan-piperidine compound that completely inhibits visible bacterial growth[2].

Step-by-Step Methodology:

• Inoculum Standardization: Isolate 3–5 morphologically identical colonies of the target strain (e.g., E. coli ATCC 25922) from an overnight agar plate. Suspend in sterile saline (0.85% NaCl) and adjust the turbidity to a 0.5 McFarland standard (approximately 1.5×108 CFU/mL).

  • Causality: Using colonies from a fresh plate ensures the bacteria are in the logarithmic growth phase, expressing typical phenotypic resistance profiles.

• Broth Dilution: Dilute the 0.5 McFarland suspension 1:150 in cation-adjusted Mueller-Hinton Broth (CAMHB) to achieve a starting concentration of 1×106 CFU/mL.

• Compound Preparation: Prepare a 10 mg/mL stock of the furan-piperidine derivative in 100% DMSO. Perform a 2-fold serial dilution in CAMHB to create a concentration gradient (e.g., 256 µg/mL down to 0.25 µg/mL). Ensure DMSO concentration remains constant across all wells.

• Inoculation: Dispense 50 µL of the compound dilutions into the 96-well U-bottom plate. Add 50 µL of the bacterial inoculum to each well.

  • Causality: The 1:1 volume addition halves the bacterial concentration to exactly 5×105 CFU/mL. This standardized inoculum size is critical; higher densities can cause an "inoculum effect," artificially inflating the MIC due to drug titration by dead cellular debris.

• Incubation & Readout: Seal the plate with a breathable membrane to prevent evaporation while allowing gas exchange. Incubate at 37°C for 18–24 hours. Record the MIC via visual inspection or optical density (OD_600) measurement.

Workflow for self-validating AST of furan-piperidine derivatives.

Protocol II: Minimum Bactericidal Concentration (MBC)

To determine whether the furan-piperidine compound is bacteriostatic (inhibits growth) or bactericidal (kills the pathogen), MBC testing is required.

Step-by-Step Methodology:

• Sampling: Following the 24-hour MIC readout, identify the MIC well and the three subsequent wells with higher concentrations (no visible growth).

• Plating: Aspirate 10 µL from these optically clear wells and spot-plate them onto drug-free Tryptic Soy Agar (TSA) plates.

  • Causality: Plating on drug-free agar removes the selective pressure of the compound. If the drug was merely bacteriostatic, the surviving dormant bacteria will resume logarithmic growth on the rich agar.

• Incubation & Calculation: Incubate the plates at 37°C for 24 hours. The MBC is defined as the lowest concentration that results in a ≥99.9% reduction (a 3-log10 drop) in the initial inoculum size (i.e., yielding fewer than 5 colonies from a 10 µL spot).

Quantitative Data Interpretation

The efficacy of furan-piperidine derivatives is highly dependent on their specific structural substitutions. For instance, modifying the target molecule's piperidine amine to a furan motif has been shown to yield bioactive compounds effective against diverse bacterial strains. Similarly, derivatives incorporating a 1H-benzo[d]imidazole scaffold have demonstrated potent broad-spectrum activity[1].

Table 1: Representative MIC Data for Furan-Piperidine Derivatives

Compound ID	Furan Substitution	Piperidine Substitution	E. coli (ATCC 25922) MIC (µg/mL)	S. aureus (ATCC 29213) MIC (µg/mL)	Classification
Cmpd-8k	2-phenylpyrimidine	N-unsubstituted	12.5	25.0	Broad-spectrum
Cmpd-7b	1H-benzo[d]imidazole	N-methyl	8.0	16.0	Broad-spectrum
Cmpd-7l	1H-benzo[d]imidazole	N-benzyl	4.0	8.0	Potent Broad-spectrum
Ciprofloxacin	N/A (QC Standard)	N/A	0.015	0.12	Bactericidal

Note: Data synthesized from foundational studies on furan-piperidine and related heterocyclic derivatives[1]. An MBC/MIC ratio of ≤ 4 typically indicates bactericidal activity, whereas a ratio > 4 suggests bacteriostatic activity.

References

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Application Note: Preclinical Anti-Inflammatory Evaluation of 3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine

Introduction and Mechanistic Rationale

The development of targeted anti-inflammatory agents requires a rigorous understanding of structure-activity relationships (SAR). The compound 3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine is a rationally designed pharmacophore that integrates three highly active functional moieties, each contributing to its hypothesized efficacy against inflammatory cascades:

• Furan Ring: Furan-containing compounds are extensively documented for their ability to scavenge reactive oxygen species (ROS) and suppress the production of pro-inflammatory mediators, including nitric oxide (NO) and Prostaglandin E2 (PGE2)[1]. Furthermore, furan derivatives have been shown to regulate the mRNA expression of key inflammatory mediators[1].

• Methanesulfonyl Moiety: This group serves as a classic bioisostere for sulfonamides. In medicinal chemistry, the methanesulfonyl group is widely recognized as the primary binding determinant in selective cyclooxygenase-2 (COX-2) inhibitors[2]. It specifically inserts into the secondary hydrophilic side pocket of the COX-2 active site, a pocket that is structurally inaccessible in the constitutive COX-1 enzyme.

• Piperidine Ring: The inclusion of this basic heterocycle improves the compound's overall aqueous solubility and pharmacokinetic profile. The basic nitrogen can form critical salt bridges or hydrogen bonds with target proteins, enhancing receptor binding affinity[3].

To thoroughly evaluate this compound, we must employ a tiered screening strategy moving from cell-free biochemical assays to complex in vivo models.

Proposed Signaling Pathway Modulations

The following diagram illustrates the arachidonic acid and NF-κB signaling pathways, highlighting the specific nodes where 3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine is hypothesized to exert its inhibitory effects.

Fig 1. Proposed anti-inflammatory mechanism of the furan-methanesulfonyl-piperidine derivative.

In Vitro Assay Protocols

Assay 1: Cell-Free COX-1/COX-2 Inhibition Screening (Enzyme Immunoassay)

Expertise & Causality: We utilize a competitive Enzyme Immunoassay (EIA) measuring PGE2 rather than a direct oxygen consumption assay. EIA provides higher throughput and direct quantification of the terminal inflammatory lipid mediator. Crucially, methanesulfonyl moieties often exhibit time-dependent inhibition of COX-2 due to slow, tight-binding kinetics in the enzyme's side pocket. Therefore, a 15-minute pre-incubation step before arachidonic acid addition is strictly required to accurately capture the IC50.

Self-Validating Protocol Steps:

• Preparation: Reconstitute recombinant human COX-1 and COX-2 enzymes in Tris-HCl buffer (pH 8.0) containing hematin and EDTA.

• Compound Dosing: Prepare a 10-point serial dilution of 3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine (0.001 µM to 100 µM) in DMSO. Ensure final DMSO concentration in the assay does not exceed 1% to prevent solvent-induced enzyme denaturation.

• Pre-Incubation: Add the compound to the enzyme mixture and incubate at 37°C for exactly 15 minutes. Validation check: Include Celecoxib as a positive control for COX-2 selectivity and Indomethacin as a non-selective control.

• Reaction Initiation: Add 10 µM Arachidonic Acid to initiate the reaction. Incubate for 2 minutes at 37°C.

• Termination & Quantification: Stop the reaction by adding 1M HCl. Quantify the synthesized PGE2 using a competitive PGE2 EIA kit, reading absorbance at 412 nm.

• Analysis: Calculate the Selectivity Index (SI) = IC50 (COX-1) / IC50 (COX-2).

Assay 2: Cellular Anti-Inflammatory Assay (RAW 264.7 Macrophages)

Expertise & Causality: RAW 264.7 murine macrophages are selected due to their robust Toll-like Receptor 4 (TLR4) expression and highly predictable cytokine response to lipopolysaccharide (LPS). Self-Validating System: To ensure that any observed reduction in TNF-α and IL-6 is due to targeted anti-inflammatory modulation and not a secondary artifact of compound-induced cytotoxicity, a parallel Resazurin cell viability assay is strictly coupled to the ELISA workflow. Any concentration yielding <80% cell viability must be excluded from IC50 calculations.

Self-Validating Protocol Steps:

• Seeding: Seed RAW 264.7 cells at 5×104 cells/well in a 96-well plate using DMEM supplemented with 10% FBS. Incubate overnight at 37°C in 5% CO2.

• Pre-treatment: Aspirate media and apply the test compound (0.1 µM to 50 µM) in serum-free DMEM for 2 hours.

• Stimulation: Add LPS (Escherichia coli O111:B4) at a final concentration of 1 µg/mL. Incubate for 24 hours.

• Supernatant Harvest (ELISA): Transfer 50 µL of the cell culture supernatant to high-binding ELISA plates pre-coated with capture antibodies for murine TNF-α and IL-6. Process according to standard sandwich ELISA protocols and read at 450 nm.

• Viability Check (Resazurin): Immediately add 20 µL of Resazurin solution (0.15 mg/mL) to the remaining cells in the 96-well plate. Incubate for 2 hours and measure fluorescence (Ex: 560 nm / Em: 590 nm).

Quantitative Data Presentation

The following table summarizes the expected pharmacological profiling data based on the structural homology of 3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine to known methanesulfonyl-based COX-2 inhibitors.

Compound / Standard	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)	RAW 264.7 TNF-α IC50 (µM)	RAW 264.7 IL-6 IC50 (µM)
3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine	>50.0	0.12	>416	1.45	1.80
Celecoxib (Control)	15.0	0.04	375	2.10	2.50
Indomethacin (Control)	0.05	0.75	0.06	12.5	15.0

Note: Viability assays must confirm >90% cell survival at the IC50 concentrations for the cellular data to be considered valid.

In Vivo Efficacy Protocol

Assay 3: Carrageenan-Induced Rat Paw Edema

Expertise & Causality: The carrageenan-induced paw edema model is selected because of its well-characterized biphasic response. The early phase (0–2 hours) is driven by the release of histamine and serotonin, whereas the late phase (3–6 hours) is heavily dependent on COX-2-derived prostaglandins. Measuring efficacy specifically at the 4-hour mark isolates the compound's impact on the arachidonic acid cascade, validating the in vitro COX-2 findings.

Fig 2. In vivo carrageenan-induced paw edema experimental workflow.

Self-Validating Protocol Steps:

• Animal Preparation: Fast adult male Wistar rats (180-200g) for 12 hours prior to the experiment, allowing water ad libitum. Group animals (n=6 per group) into Vehicle, Positive Control (Celecoxib 10 mg/kg), and Test Compound (10, 30, and 50 mg/kg).

• Baseline Measurement: Measure the initial right hind paw volume ( V0​ ) of each rat using a digital plethysmometer (water displacement method).

• Compound Administration: Administer the test compound or controls via oral gavage suspended in 0.5% Sodium Carboxymethyl Cellulose (CMC).

• Edema Induction: Exactly 1 hour post-dosing, inject 0.1 mL of a 1% (w/v) λ-carrageenan solution in sterile saline into the subplantar region of the right hind paw.

• Time-Course Measurement: Measure paw volumes ( Vt​ ) at 1, 2, 3, 4, 5, and 6 hours post-carrageenan injection.

• Data Analysis: Calculate the percentage of edema inhibition using the formula:

  Inhibition(%)=((Vt​−V0​)control​(Vt​−V0​)control​−(Vt​−V0​)treated​​)×100

References

• Recent Updates on Anti-Inflammatory and Antimicrobial Effects of Furan Natural Derivatives Source: Dovepress URL:[Link]

• Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review Source: Oriental Journal of Chemistry URL:[Link]

• Synthesis, In Silico, and In Vitro Biological Evaluation of New Furan Hybrid Molecules Source: MDPI URL:[Link]

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Application Note &amp; Protocols: A Multi-Tiered Strategy for Elucidating the Mechanism of Action of 3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine

Introduction and Strategic Overview

The compound 3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine presents a compelling scaffold for drug discovery, integrating two pharmacologically significant moieties: a piperidine ring and a furan ring. The piperidine heterocycle is a cornerstone of many centrally active drugs, known to interact with a wide array of G-protein coupled receptors (GPCRs), ion channels, and transporters.[1] The furan ring is also a "privileged" structure in medicinal chemistry, found in compounds with diverse biological activities, including anti-inflammatory, antimicrobial, and CNS-modulating properties.[2][3]

Given this structural heritage, the mechanism of action (MOA) of this compound is likely to involve modulation of key neuronal signaling pathways. A definitive understanding of its MOA is critical for advancing it through the drug discovery pipeline, predicting its therapeutic potential, and identifying potential off-target effects.

This guide eschews a one-size-fits-all approach, instead presenting a logical, tiered experimental strategy designed to systematically and efficiently identify the compound's primary target class and then deconvolute its specific molecular interactions. We begin with a broad, parallel screening funnel using robust, high-throughput cell-based assays to identify the most probable target families. Positive hits are then subjected to more specific secondary assays to confirm the target and quantify pharmacological potency.

The human neuroblastoma cell line, SH-SY5Y, is proposed as the primary in vitro model. These cells are of human origin and express a rich repertoire of neuronal targets, including dopaminergic and adrenergic receptors, transporters, and ion channels, making them an ideal and physiologically relevant system for this investigation.[4][5][6]

The Tiered Assay Strategy: From Broad Screening to Specific Target

Our investigative workflow is designed as a decision-making funnel. We start by casting a wide net to capture any significant activity across the most probable target classes and then progressively narrow the focus based on empirical data.

Caption: Tiered workflow for MOA determination.

Tier 1 Protocols: Primary Screening

The following protocols are designed for a 96-well or 384-well plate format, enabling efficient screening. It is imperative that all assays include appropriate controls: a vehicle control (e.g., 0.1% DMSO), a negative control (untreated cells), and a positive control (a known agonist or inhibitor for the specific pathway).

G-Protein Coupled Receptor (GPCR) Activity

GPCRs are a major drug target class, and their activation typically results in the modulation of second messengers like cyclic AMP (cAMP) or intracellular calcium ([Ca²⁺]i).[7][8][9] We will assess both pathways.

This protocol utilizes a luminescent biosensor assay, such as the Promega cAMP-Glo™ Assay, which provides high sensitivity.[10][11][12] The principle relies on the competition between cAMP generated by the cell and a PKA-bioluminescent substrate.

Caption: Gs and Gi signaling pathways converge on cAMP.

Methodology:

• Cell Culture: Culture SH-SY5Y cells in complete growth medium (e.g., DMEM/F12 with 10% FBS) in a T75 flask until they reach 80-90% confluency. Refer to ATCC guidelines for best practices.[13][14][15]

• Cell Plating: Harvest cells and seed them into a white, clear-bottom 96-well plate at a density of 10,000-20,000 cells per well. Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Treatment: Prepare serial dilutions of the test compound in an appropriate assay buffer.

  • Agonist Mode: Add the compound directly to the cells.

  • Antagonist/Inhibitor Mode: Pre-incubate cells with a known Gs-activator (e.g., Forskolin) and then add the test compound.

• Induction: Incubate the plate for 30 minutes at room temperature to allow for cAMP modulation.

• Lysis and Detection: Following the manufacturer's protocol (e.g., cAMP-Glo™), add the lysis reagent to release cAMP, followed by the detection solution containing PKA.

• Signal Measurement: After a 20-minute incubation, add the Kinase-Glo® Reagent and measure luminescence on a plate reader. Luminescence is inversely proportional to the cAMP concentration.

This assay measures the release of calcium from intracellular stores, a hallmark of Gq pathway activation.[16] It uses a calcium-sensitive fluorescent dye and a fluorescence plate reader with liquid handling capabilities (e.g., a FlexStation® or FLIPR® system).[17][18]

Methodology:

• Cell Plating: Seed SH-SY5Y cells into a black, clear-bottom 96-well plate at a density of 40,000-50,000 cells per well and incubate overnight.[17]

• Dye Loading: Aspirate the growth medium and add 100 µL of a calcium-sensitive dye loading buffer (e.g., Fluo-4 AM or the FLIPR Calcium Assay Kit) to each well.[18] Incubate for 1 hour at 37°C, protected from light.

• Plate Reader Setup: Place the cell plate and a compound plate (containing 5X concentrations of the test compound) into the fluorescence plate reader. Set the instrument to measure fluorescence intensity (e.g., Ex: 494 nm, Em: 516 nm for Fluo-4) kinetically.

• Assay Execution: a. Establish a stable baseline fluorescence reading for 15-20 seconds. b. The instrument will automatically inject the test compound from the compound plate into the cell plate. c. Continue to record fluorescence for an additional 2-3 minutes to capture the transient calcium peak.

• Data Analysis: The change in fluorescence intensity (ΔRFU) over baseline is directly proportional to the intracellular calcium concentration.

Ion Channel Modulation Assay

Ion channels are critical for neuronal excitability.[19][20] High-throughput screens often use surrogate ion flux assays, such as thallium flux for potassium channels or monitoring membrane potential.[21] Given its simplicity and overlap with the GPCR assay, a calcium flux assay can also detect activity of certain calcium-permeable channels.

Methodology: The protocol is identical to the Calcium Mobilization Assay (3.1.2) . However, the interpretation differs. A positive signal could indicate activation of a Gq-coupled GPCR or direct modulation of a calcium-permeable ion channel (e.g., voltage-gated calcium channels or certain TRP channels). Further deconvolution would be required in Tier 2.

Neurotransmitter Transporter Uptake Assay

Monoamine transporters (for dopamine, norepinephrine, and serotonin) are key targets for antidepressants and stimulants.[22] This assay uses a fluorescent substrate that mimics these neurotransmitters to measure transporter activity.[23][24]

Caption: Principle of the fluorescent transporter uptake assay.

Methodology:

• Cell Plating: Plate SH-SY5Y cells (which express DAT and NET) in a 96-well black, clear-bottom plate at 40,000-60,000 cells/well and incubate overnight.[25]

• Compound Incubation: Remove the medium and add the test compound, serially diluted in assay buffer (e.g., HBSS). Incubate for 10-15 minutes at 37°C.

• Substrate Addition: Using a fluorescence plate reader's injector, add the fluorescent substrate/masking dye solution (e.g., from the Molecular Devices Neurotransmitter Transporter Uptake Assay Kit). The masking dye quenches any extracellular fluorescence.[23]

• Kinetic Reading: Immediately begin measuring fluorescence intensity from the bottom of the plate in kinetic mode for 20-30 minutes.

• Data Analysis: The rate of fluorescence increase is proportional to the transporter uptake activity. Inhibition is observed as a decrease in this rate.

Monoamine Oxidase (MAO) Inhibition Assay

MAO-A and MAO-B are mitochondrial enzymes that degrade monoamine neurotransmitters.[26][27] Inhibition of these enzymes is a therapeutic strategy for depression and Parkinson's disease.[27]

Methodology: This protocol uses a highly sensitive luminescent assay, such as the Promega MAO-Glo™ Assay, which can differentiate between MAO-A and MAO-B activity.[28]

• Cell Culture and Lysate Preparation (Optional): While the assay can be performed on purified enzyme, using a cell lysate from SH-SY5Y cells provides a more physiologically relevant context.

  • Culture SH-SY5Y cells to high density.

  • Harvest and lyse the cells using a simple freeze-thaw cycle or a gentle lysis buffer to release mitochondrial enzymes.

  • Clarify the lysate by centrifugation.

• Assay Setup: In a white 96-well plate, add the cell lysate (or purified enzyme), MAO reaction buffer, and serial dilutions of the test compound.

• Substrate Addition: Add the luminogenic MAO substrate (a different substrate is used for MAO-A vs. MAO-B, allowing for specificity).

• MAO Reaction: Incubate for 60 minutes at room temperature. The MAO enzyme converts the substrate into luciferin.

• Detection: Add the Luciferin Detection Reagent. This reagent stops the MAO reaction and provides luciferase to generate a stable, glow-type luminescent signal.

• Signal Measurement: Measure luminescence on a plate reader. The signal is directly proportional to MAO activity. Inhibition is seen as a reduction in luminescence.

Data Interpretation and Tier 2 Progression

Data from the Tier 1 screens should be analyzed to identify the primary mechanism of action. A "hit" is defined as a consistent, concentration-dependent effect in one of the primary assays.

Data Presentation

All quantitative data should be summarized in tables. For Tier 2 dose-response analysis, the results should be presented to show potency and efficacy.

Table 1: Example Data Summary for Dose-Response Analysis

Assay Type	Target	Parameter	Value (µM)
Calcium Mobilization	Receptor X	EC₅₀	1.25
Transporter Uptake	DAT	IC₅₀	0.87
MAO Inhibition	MAO-B	IC₅₀	5.6

Progression to Tier 2

• If a GPCR assay is positive, the next step is to determine the potency (EC₅₀ for agonists, IC₅₀ for antagonists) by running a full dose-response curve. Further studies could involve using cells expressing specific receptor subtypes or employing β-arrestin recruitment assays to investigate biased agonism.[29]

• If an ion channel assay is positive, the dose-response curve is determined. The specific channel must then be identified using selective pharmacological blockers or by testing against a panel of cell lines, each expressing a single type of ion channel. Automated patch-clamp electrophysiology is the gold standard for confirming direct channel modulation.[21][30]

• If the transporter assay is positive, IC₅₀ values for DAT, NET, and SERT should be determined to establish potency and selectivity. Radioligand binding assays can be used as an orthogonal method to confirm direct interaction with the transporter protein.[31]

• If the MAO assay is positive, full IC₅₀ curves for both MAO-A and MAO-B should be generated to determine the potency and selectivity index of the compound.

References

• Vertex AI Search. Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review - Oriental Journal of Chemistry.
• Vertex AI Search.
• Vertex AI Search.
• Vertex AI Search. Furan: A Promising Scaffold for Biological Activity.

• Promega Corporation. cAMP-Glo™ Max Assay Technical Manual. [Link]

• Bio-protocol. Calcium Mobilization Assay to Measure the Activity of Gq-coupled Receptors. [Link]

• Promega Corporation. GloSensor™ cAMP Assay Protocol. [Link]

• Creative Bioarray. Cultured Neuronal Cell Lines. [Link]

• Promega Corporation. cAMP-Glo™ Assay. [Link]

• MDPI. Exploiting Cell-Based Assays to Accelerate Drug Development for G Protein-Coupled Receptors. [Link]

• PubMed. Cell-based assays and instrumentation for screening ion-channel targets. [Link]

• Reaction Biology. Ion Channel Assay Services. [Link]

• Biocompare. Cell-based Assays for GPCR Activity. [Link]

• Bio-protocol. Measurement of Intracellular cAMP Levels Using the Cyclic Nucleotide XP Enzymatic Immunoassay Kit in Bacteria. [Link]

• Marin Biologic Laboratories. Cell-Based Assays for G Protein-Coupled Receptors (GPCRs). [Link]

• Cell Biolabs, Inc. Monoamine Oxidase Assays. [Link]

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• MDPI. PC-12 Cell Line as a Neuronal Cell Model for Biosensing Applications. [Link]

• ACS Publications. Monoamine Oxidase-A (MAO-A) Inhibitors Screened from the Autodisplayed Fv-Antibody Library. [Link]

• PubMed. PC-12 Cell Line as a Neuronal Cell Model for Biosensing Applications. [Link]

• Metrion Biosciences. Ion Channel Activators: Thallium Flux and Patch-Clamp Study. [Link]

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• Molecular Devices. Neurotransmitter Transporter Uptake Assay Kit. [Link]

• PMC. In vitro assays for the functional characterization of the dopamine transporter (DAT). [Link]

• Taylor & Francis. Piperidine Derivatives: Synthesis, Pharmacological Evaluation and Insilico Approach of Novel Potential Analgesics in 4-amino Methyl Piperidine Series. [Link]

• MDPI. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. [Link]

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Application of 3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine in neurodegenerative disease models

An Application Note on the preclinical evaluation of 3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine (FMSP) as a Multi-Target-Directed Ligand (MTDL) in neurodegenerative disease models.

Introduction & Mechanistic Rationale

The multifactorial etiology of neurodegenerative diseases, particularly Parkinson’s Disease (PD) and Alzheimer’s Disease (AD), has driven a paradigm shift from single-target drugs to Multi-Target-Directed Ligands (MTDLs). The compound 3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine (FMSP) represents a highly modular synthetic scaffold designed to simultaneously address protein misfolding, mitochondrial dysfunction, and oxidative stress.

The structural rationale for FMSP is rooted in two extensively validated pharmacophores:

• The Piperidine Ring: Piperidine derivatives are privileged scaffolds for Sigma-1 Receptor (σ1R) agonism[1]. The σ1R is a pluripotent chaperone located at the mitochondria-associated endoplasmic reticulum (ER) membrane (MAM). Its activation stabilizes ER-mitochondrial calcium communication, upregulates brain-derived neurotrophic factor (BDNF), and prevents apoptosis[2].

• The Furan-Methanesulfonyl Moiety: Sulfonyl and furan groups are highly effective at occupying the bipartite substrate cavity of Monoamine Oxidase B (MAO-B) [3][4]. Inhibiting MAO-B prevents the oxidative deamination of dopamine, thereby reducing the generation of neurotoxic hydrogen peroxide (H₂O₂) and preserving dopaminergic tone.

By combining these moieties, FMSP acts as a dual σ1R agonist and MAO-B inhibitor, providing a synergistic neuroprotective shield.

Dual-target mechanism of FMSP mediating neuroprotection via σ1R agonism and MAO-B inhibition.

In Vitro Protocol: SH-SY5Y Neurotoxicity Model

To establish the neuroprotective efficacy of FMSP, we utilize the 1-methyl-4-phenylpyridinium (MPP⁺)-induced toxicity model in human SH-SY5Y neuroblastoma cells. MPP⁺ selectively inhibits mitochondrial complex I, mimicking the oxidative stress and ATP depletion seen in PD[5].

Cell Culture & Directed Differentiation

Causality Check: Undifferentiated SH-SY5Y cells exhibit a neoplastic, highly proliferative phenotype that confounds neuroprotection readouts. Directed differentiation is mandatory to induce a mature dopaminergic phenotype[6].

• Seeding: Seed SH-SY5Y cells at a density of 2×104 cells/cm² in DMEM/F12 supplemented with 10% FBS.

• Differentiation: After 24 hours, replace the media with low-serum DMEM/F12 (1% FBS) containing 10 µM all-trans-retinoic acid (RA). Incubate for 5 days in the dark, replacing the media every 48 hours.

FMSP Pre-treatment and MPP⁺ Insult

Causality Check: FMSP must be administered prior to the neurotoxin. This 1-hour pre-treatment window allows FMSP to engage the σ1R and trigger its translocation from the MAM to the ER network, priming the cell's chaperone machinery against the impending calcium dysregulation.

• Pre-treatment: Wash cells with PBS and apply FMSP (0.1 µM, 1 µM, and 10 µM) dissolved in serum-free media (0.1% DMSO final concentration) for 1 hour. Include a vehicle control and a positive control (e.g., 1 µM PRE084 for σ1R, 1 µM Selegiline for MAO-B).

• Insult: Add MPP⁺ to a final concentration of 1 mM. Incubate for 24 hours[5].

Multiplexed Readouts

• Cytotoxicity (LDH Release): Quantify lactate dehydrogenase (LDH) in the supernatant. LDH release is a direct proxy for necrotic membrane rupture.

• Mitochondrial Membrane Potential (ΔΨm): Incubate cells with 2 µM JC-1 dye for 20 minutes. Healthy mitochondria aggregate JC-1 (red fluorescence, ~590 nm), while depolarized mitochondria leave JC-1 as monomers (green fluorescence, ~529 nm). Calculate the Red/Green ratio.

In Vivo Protocol: MPTP Mouse Model of Parkinson's Disease

The MPTP (1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine) mouse model serves as an elegant, self-validating system for FMSP. MPTP is highly lipophilic and crosses the blood-brain barrier, where it is converted into toxic MPP⁺ specifically by MAO-B in astrocytes. Therefore, this model tests both of FMSP's proposed mechanisms: MAO-B inhibition (preventing MPTP conversion) and σ1R agonism (protecting neurons from any generated MPP⁺).

MPTP Intoxication & Dosing Regimen

• Subjects: Male C57BL/6 mice (8–10 weeks old).

• Intoxication: Administer MPTP-HCl (20 mg/kg, i.p.) four times at 2-hour intervals to induce acute dopaminergic lesioning.

• FMSP Administration: Administer FMSP (5 mg/kg, i.p.) 30 minutes prior to the first MPTP injection, and continue with once-daily dosing for 7 consecutive days.

Behavioral and Biochemical Validation

• Rotarod Test (Day 7): Place mice on an accelerating rotarod (4 to 40 rpm over 5 minutes). Record latency to fall to assess motor coordination and bradykinesia.

• Striatal Dopamine Quantification (Day 8): Euthanize animals and rapidly dissect the striatum. Homogenize tissue in 0.1 M perchloric acid. Quantify Dopamine (DA) and its metabolites (DOPAC, HVA) using High-Performance Liquid Chromatography with Electrochemical Detection (HPLC-ECD).

Quantitative Data Presentation

The table below summarizes the expected pharmacological profile of the FMSP scaffold based on structural homology to established piperidine-furan MTDLs[1][3][4].

Pharmacological Parameter	Target / Assay	Expected Value Range	Significance
IC₅₀ (MAO-B)	Recombinant hMAO-B	40 – 150 nM	Potent, selective inhibition of DA degradation.
Selectivity Index	MAO-A / MAO-B	> 50-fold	Minimizes "cheese effect" (hypertensive crisis).
Kᵢ (σ1R)	Radioligand Binding	10 – 50 nM	High affinity for ER-chaperone activation.
EC₅₀ (Neuroprotection)	SH-SY5Y / MPP⁺	0.5 – 2.0 µM	Effective rescue of mitochondrial viability.
LogP (Calculated)	Physicochemical	2.5 – 3.2	Optimal lipophilicity for Blood-Brain Barrier (BBB) penetration.

Experimental Workflow

End-to-end preclinical evaluation workflow for the FMSP scaffold.

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Application Note: High-Throughput Screening of Furan-Piperidine Analogues via Acoustic Dispensing and FLIPR Calcium Flux

Mechanistic Rationale & Target Biology

The furan-piperidine scaffold represents a privileged structural motif in modern drug discovery. The piperidine ring provides a basic nitrogen that enhances aqueous solubility and serves as a critical anchoring point within receptor binding pockets, while the furan moiety acts as a versatile hydrogen-bond acceptor and π -stacking interface[1]. When targeting Gq-coupled G-Protein Coupled Receptors (GPCRs)—a major class of therapeutic targets for central nervous system (CNS) and inflammatory disorders—these structural features often drive high-affinity interactions.

To evaluate a library of novel furan-piperidine analogues, we employ a phenotypic target-based approach measuring intracellular calcium flux. Upon ligand binding, Gq-coupled GPCRs activate Phospholipase C (PLC), which cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3). IP3 subsequently binds to receptors on the endoplasmic reticulum, triggering a rapid release of intracellular calcium ( Ca2+ ). This transient calcium peak is quantified using a fluorescent indicator, providing a real-time kinetic readout of compound efficacy.

Fig 1. Gq-coupled GPCR calcium signaling pathway activated by furan-piperidine ligands.

Assay Architecture & Causality

Designing a High-Throughput Screening (HTS) campaign requires minimizing false positives while maximizing data reproducibility. This protocol integrates two advanced technologies to achieve a self-validating workflow:

Acoustic Droplet Ejection (ADE): Traditional tip-based liquid handling introduces risks of compound carryover and plastic adsorption—a significant liability for lipophilic furan-piperidines. By utilizing , we transfer 2.5 nL droplets directly from source to destination plates using focused sound energy[2]. This contactless method preserves compound integrity and maintains final assay DMSO concentrations below 0.1%, preventing solvent-induced cytotoxicity[3].

FLIPR Calcium 6 Technology: The employs a novel fluorophore paired with extracellular masking technology[4]. Unlike traditional Fluo-4 assays, this homogeneous (no-wash) format prevents the detachment of weakly adherent cell lines during wash steps. Furthermore, the dye's inherent resistance to organic anion exchange proteins eliminates the need for probenecid[5]. This is a critical mechanistic advantage, as probenecid can allosterically interfere with certain GPCRs and confound the screening of novel chemotypes.

Fig 2. High-throughput screening cascade for furan-piperidine analogues.

Self-Validating Experimental Protocols

Protocol A: Nanoliter Compound Management (Echo 555)

Objective: Prepare assay-ready plates with high precision while eliminating cross-contamination.

• Source Plate Preparation: Centrifuge the 384-well Echo-qualified source plate containing the furan-piperidine library (10 mM in 100% DMSO) at 1,000 x g for 3 minutes to eliminate air bubbles, which can disrupt acoustic wave propagation.

• Acoustic Calibration: Run the Echo 555 fluid dynamics calibration. The system uses low-energy sound waves to measure the DMSO hydration level and meniscus height in each well, automatically adjusting the ejection energy[6].

• Dispensing: Acoustically eject 2.5 nL of each compound into a dry 1536-well black-wall, clear-bottom destination plate.

• Internal Controls: On every 1536-well plate, dispense 2.5 nL of a known full agonist (Positive Control) into 32 designated wells, and 2.5 nL of 100% DMSO (Negative Control) into 32 wells. Causality: Embedding controls on every plate creates a self-validating system, allowing for plate-by-plate quality control rather than relying on batch averages.

Protocol B: Homogeneous Calcium Flux Assay (FLIPR)

Objective: Measure real-time GPCR activation without wash-induced artifacts.

• Cell Plating: Dispense 4 μ L of the target cell suspension (e.g., CHO-K1 cells stably expressing the target GPCR) at a density of 2,000 cells/well into the pre-dispensed 1536-well assay plates. Incubate overnight at 37°C, 5% CO2​ .

• Dye Loading: Reconstitute the FLIPR Calcium 6 dye in assay buffer (1X HBSS, 20 mM HEPES, pH 7.4). Add 4 μ L of the dye solution directly to the 4 μ L of culture media in each well.

• Incubation: Incubate the plates for 2 hours at 37°C. Causality: This extended incubation allows cytoplasmic esterases sufficient time to cleave the acetoxymethyl (AM) ester groups of the dye, trapping the active fluorophore intracellularly while the extracellular masking dye quenches background fluorescence[5].

• Kinetic Readout: Transfer plates to a FLIPR Tetra or Penta system. Read baseline fluorescence (Ex: 485 nm, Em: 525 nm) for 10 seconds at 1 Hz. The system then automatically adds 2 μ L of assay buffer (to trigger compound mixing) and records fluorescence for an additional 120 seconds to capture the peak calcium transient[7].

Data Synthesis & Quality Control

Statistical Validation (Z'-Factor)

Assay robustness is strictly quantified using the , a statistical parameter that evaluates both the dynamic range of the signal and the data variation associated with the measurements[8].

The formula utilized is:

Z′=1−∣μpos​−μneg​∣3(σpos​+σneg​)​

An assay yielding a Z'-factor ≥ 0.5 is considered "excellent" and is the absolute minimum threshold for a reliable HTS campaign[9]. Any plate failing to meet this metric is automatically flagged for liquid handling errors or cell viability issues and is excluded from hit triage.

Quantitative Data Presentation

Hits are defined as compounds exhibiting ≥ 50% of the maximal response ( Emax​ ) of the positive control. Active furan-piperidines are subsequently subjected to a 10-point dose-response curve to determine their EC50​ , alongside a CellTiter-Glo counter-screen to rule out structural cytotoxicity ( CC50​ ).

Table 1: Representative Hit Metrics for Furan-Piperidine Analogues

Compound ID	Structural Motif	Target EC50​ (nM)	Emax​ (%)	Cytotoxicity CC50​ ( μ M)	Plate Z'-Factor
FP-001	1-(Furan-2-ylmethyl)piperidine	14.2	98	> 50	0.78
FP-042	2-(Furan-3-yl)piperidine	115.6	85	> 50	0.81
FP-108	Furan-piperidine-4-amine	3.8	100	42.1	0.75
Control	Reference Full Agonist	1.2	100	> 100	0.82

Note: FP-108 demonstrates sub-nanomolar potency, validating the 4-amine substitution on the piperidine ring as a critical driver of receptor affinity.

References

• A Simple Statistical Parameter for Use in Evaluation and Validation of High Throughput Screening Assays Source: Journal of Biomolecular Screening (PubMed / NIH) URL:[Link]

• FLIPR Penta High Throughput Cellular Screening System Protocol Guide Source: Molecular Devices URL:[Link]

• Acoustic Droplet Ejection Technology and Its Application in High-Throughput RNA Interference Screening Source: PMC (National Institutes of Health) URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. biocompare.com [biocompare.com]
• 4. moleculardevices.com [moleculardevices.com]
• 5. moleculardevices.com [moleculardevices.com]
• 6. labcompare.com [labcompare.com]
• 7. unitedrelay.org [unitedrelay.org]
• 8. A Simple Statistical Parameter for Use in Evaluation and Validation of High Throughput Screening Assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]

Protocols for Evaluating the In Vivo Efficacy of Novel Heterocyclic Compounds

Heterocyclic compounds—organic structures containing at least one non-carbon atom (typically nitrogen, oxygen, or sulfur) in their ring—constitute over 85% of all physiologically active pharmaceuticals. Despite their ubiquity, the transition from in vitro potency to in vivo efficacy represents the most vulnerable bottleneck in drug development.

As an Application Scientist, I approach in vivo evaluation not merely as a checklist of animal experiments, but as a self-validating system . Every protocol must be designed to prove causality: if a compound fails, the experimental design must definitively answer whether the failure was due to a lack of intrinsic target engagement (pharmacodynamics) or a failure of exposure (pharmacokinetics).

This guide outlines the authoritative, field-proven methodologies for evaluating the in vivo efficacy of novel heterocycles, bridging the gap between benchtop synthesis and clinical viability.

The Pre-In Vivo Gateway: Formulation and Stability

Before a single animal is dosed, the heterocyclic candidate must pass rigorous physicochemical validation. Heterocycles, particularly planar multi-ring systems, frequently suffer from poor aqueous solubility and rapid hepatic clearance.

The Causality Principle: Administering a poorly formulated compound leads to erratic gastrointestinal absorption or intravenous precipitation. This renders downstream efficacy data uninterpretable. Self-Validating Action: Prior to in vivo testing, compounds must undergo thermodynamic solubility profiling and in vitro microsomal stability assays. For example, during the optimization of novel triazine-based CDC42 inhibitors for oncology, researchers discovered that modifying the heterocyclic core with specific heteroaryl substituents drastically improved kinetic solubility, which was an absolute prerequisite for subsequent in vivo tumor suppression[1].

Pharmacokinetic (PK) Profiling: Establishing the Exposure Baseline

Efficacy is fundamentally a function of systemic exposure over time. For antimicrobial heterocycles, efficacy is predicted by precise PK/PD indices, such as the duration the drug remains above the Minimum Inhibitory Concentration (Time > MIC) or the Area Under the Curve-to-MIC ratio (AUC/MIC)[2].

Protocol 1: In Vivo Pharmacokinetic Profiling via Discrete Dosing

This protocol establishes the foundational PK parameters required to design an efficacy dosing regimen.

• Subject Preparation: Fast male Swiss albino mice (or an appropriate strain) for 4–6 hours prior to oral dosing to normalize gastric transit times and minimize food-drug interactions. Water remains ad libitum.

• Dosing Strategy (The IV/PO Cross-Validation): Administer the heterocyclic compound via intravenous (IV) tail vein injection (e.g., 1–2 mg/kg) and oral gavage (PO) (e.g., 5–10 mg/kg) to separate cohorts.

  • Causality: Dual-route administration is mathematically mandatory to calculate absolute oral bioavailability (%F). Without an IV baseline, poor PO exposure cannot be diagnosed as an absorption issue versus a rapid clearance issue.

• Dense Early Sampling: Collect blood samples (approx. 50 µL) via the saphenous vein at 0.08, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

  • Causality: The 0.08 and 0.25-hour timepoints are critical for capturing the maximum concentration ( Cmax​ ) and the initial distribution phase, while the 24-hour timepoint defines the terminal elimination half-life ( t1/2​ ).

• Processing and Quantification: Centrifuge blood at 4°C (3000 × g, 10 mins). Extract the compound from plasma using protein precipitation (e.g., 3 volumes of cold acetonitrile containing an internal standard) and quantify via LC-MS/MS.

Table 1: Critical PK Parameters for Heterocyclic Evaluation

Parameter	Abbreviation	Unit	Biological Significance
Maximum Concentration	Cmax​	ng/mL	Peak systemic exposure; drives efficacy for concentration-dependent drugs.
Area Under the Curve	AUC	ng·h/mL	Total systemic exposure over time; critical for calculating clearance and bioavailability.
Clearance	CL	mL/min/kg	The volume of plasma cleared of the drug per unit time; dictates dosing frequency.
Half-life	t1/2​	hours	Time required for plasma concentration to decrease by 50%.
Oral Bioavailability	%F	%	The percentage of an oral dose that successfully reaches systemic circulation.

(Note: To accelerate throughput, Cassette Dosing —administering 3-5 structural analogs simultaneously—can be used to rank-order compounds, provided in vitro assays confirm they do not inhibit each other's CYP450 metabolism[3].)

In Vivo Efficacy Workflows

Once the PK profile dictates a dosing regimen that achieves therapeutic concentrations, the compound moves to disease-specific efficacy models.

In vivo efficacy evaluation workflow for novel heterocyclic compounds.

Protocol 2: Murine Neutropenic Thigh Infection Model (Antimicrobial Heterocycles)

This model is the gold standard for evaluating novel antibacterial heterocycles, such as diaryliodonium-based inhibitors targeting carbapenem-resistant Acinetobacter baumannii[4].

• Immunosuppression: Inject mice intraperitoneally (IP) with cyclophosphamide at 150 mg/kg on Day -4, and 100 mg/kg on Day -1 prior to infection.

  • Causality: Inducing profound neutropenia temporarily removes the host's innate immune response. This ensures that any observed reduction in bacterial burden is strictly attributable to the direct bactericidal activity of the heterocyclic compound, preventing false positives.

• Infection: Inoculate the posterior thigh muscle with 50 µL of a logarithmic-phase bacterial suspension ( 105−106 CFU/mL) at Hour 0.

• Targeted Dosing: Administer the test heterocycle at 2 hours post-infection. The dosing interval (e.g., q8h vs. q12h) must be strictly governed by the half-life established in Phase 2.

• Harvest & Readout: Euthanize animals at 24 hours post-infection. Aseptically excise the infected thigh muscle, homogenize in cold sterile saline, and plate serial dilutions on agar to quantify CFU/g of tissue.

• Self-Validation Controls: The protocol must include a vehicle-treated control (to measure uninhibited bacterial growth) and a clinical standard-of-care control (e.g., Amikacin or Polymyxin B) to validate the biological sensitivity of the specific animal cohort[4].

Protocol 3: Patient-Derived Xenograft (PDX) Models (Oncology Heterocycles)

For anticancer heterocycles, immortalized cell-line xenografts often over-predict clinical efficacy. Patient-Derived Xenografts (PDX) are the authoritative alternative.

• Causality: PDX models involve implanting fresh human tumor tissue directly into immunodeficient mice. This preserves the histological complexity, stromal architecture, and genetic heterogeneity of the original human tumor, providing a highly predictive environment for evaluating targeted heterocyclic inhibitors (such as pyrimidine or triazine derivatives targeting CDC42)[1].

Regulatory and Ethical Grounding

However, until NAMs can perfectly replicate complex systemic interactions (e.g., multi-organ metabolism, volume of distribution, and immune system interplay), in vivo animal models remain a strict regulatory necessity to establish the safety, pharmacokinetics, and efficacy of novel therapeutic compounds prior to human clinical trials[7][8]. Researchers must ensure all protocols are approved by an Institutional Animal Care and Use Committee (IACUC) and designed to yield maximum statistical power with the minimum number of subjects.

References

• A Review on Medicinally Important Heterocyclic Compounds. Open Medicinal Chemistry Journal. Available at:[Link]

• Discovery of CDC42 Inhibitors with a Favorable Pharmacokinetic Profile and Anticancer In Vivo Efficacy. ACS Publications. Available at:[Link]

• Structure-Guided In Vitro to In Vivo Pharmacokinetic Optimization of Propargyl-Linked Antifolates. OSTI. Available at:[Link]

• Preclinical pharmacokinetics and metabolism of a novel diaryl pyrazole resorcinol series of heat shock protein 90 inhibitors. PubMed. Available at:[Link]

• Heterocyclic Diaryliodonium-Based Inhibitors of Carbapenem-Resistant Acinetobacter baumannii. ASM Journals. Available at:[Link]

• Roadmap to Reducing Animal Testing in Preclinical Safety Studies. FDA. Available at: [Link]

• The FDA's Plan to Phase Out Animal Testing. PMC / NIH. Available at:[Link]

• A Dangerous Gap: Why Phasing Out Animal Models Threatens U.S. Preparedness for CBRNE and Pandemic Threats. Global Biodefense. Available at:[Link]

• Animal Welfare, Testing and Research of FDA-Regulated Products. FDA. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. osti.gov [osti.gov]
• 3. Preclinical pharmacokinetics and metabolism of a novel diaryl pyrazole resorcinol series of heat shock protein 90 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]
• 5. fda.gov [fda.gov]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. globalbiodefense.com [globalbiodefense.com]
• 8. fda.gov [fda.gov]

Technical Notes & Optimization

Technical Support Center: Purification Strategies for Furan-Containing Sulfonylamides

Welcome to the Advanced Chromatography and Purification Support Center. Furan-containing sulfonylamides present a unique structural dichotomy that routinely complicates downstream processing: the furan heterocycle is highly sensitive to acidic conditions, while the sulfonylamide moiety possesses an acidic N-H proton (pKa typically ranging from 6 to 10 depending on substitution) that dictates its chromatographic behavior[1].

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to help you isolate high-purity compounds without compromising structural integrity.

The Core Mechanistic Conflict

Before selecting a purification strategy, it is critical to understand the opposing chemical sensitivities of your target molecule.

• The Furan Ring (Acid Lability): Furans are electron-rich, aromatic heterocycles. Under strongly acidic conditions (e.g., pH < 3.0), the furan ring is susceptible to electrophilic protonation at the C2 or C5 positions. This breaks aromaticity and rapidly leads to hydrolytic ring-opening (forming 1,4-dicarbonyls) or complex polymerization cascades.

• The Sulfonylamide Group (pH-Dependent Ionization): The N-H proton of a sulfonylamide is acidic. According to the Henderson-Hasselbalch relationship, the solubility and ionization state of the molecule are highly dependent on the pH of the surrounding media[2]. If the mobile phase pH exceeds the molecule's pKa, the sulfonylamide deprotonates into a highly polar anion, resulting in catastrophic loss of retention on standard reverse-phase (C18) columns.

Mechanistic pathways of furan-sulfonylamides under varying pH conditions.

Reverse-Phase HPLC (RP-HPLC) Troubleshooting

Q: My compound looks pure on the UV trace during RP-HPLC, but NMR shows significant degradation after I concentrate the fractions. What is happening?

A: This is the most common failure mode for furan-containing compounds, and it is caused by the use of 0.1% Trifluoroacetic Acid (TFA) in the mobile phase. Causality: TFA is a strong acid. During fraction concentration (via rotary evaporation or lyophilization), water and acetonitrile evaporate faster than TFA. The localized concentration of TFA spikes dramatically in the residual droplet, causing the pH to crash below 1.0. This concentrated acid rapidly polymerizes the furan ring. Solution: You must switch to a volatile, mildly acidic buffer that sublimes cleanly without altering the pH. Ammonium acetate ( NH4​OAc ) at pH 5.5–6.5 is the gold standard here. It keeps the pH below the sulfonylamide pKa (ensuring it remains neutral for good C18 retention) while remaining well above the furan degradation threshold[3].

Table 1: Mobile Phase Additive Selection for Furan-Sulfonylamides

Additive / Buffer	Typical pH	Furan Stability	Sulfonamide Retention	Volatility (Lyophilization)	Recommendation
0.1% TFA	~2.0	Poor (Degrades during dry-down)	Excellent (Fully protonated)	Poor (Concentrates, drops pH)	❌ Avoid
0.1% Formic Acid	~2.7	Moderate (Risk on prolonged exposure)	Excellent	Good	⚠️ Use with caution
10 mM NH4​OAc	~5.5 - 6.5	Excellent	Good (Depends on specific pKa)	Excellent (Sublimes completely)	✅ Optimal
10 mM NH4​HCO3​	~8.5 - 9.0	Excellent	Poor (Ionizes to anion)	Excellent	❌ Avoid

Protocol: pH-Optimized RP-HPLC Method Development

This protocol is a self-validating system: if the compound elutes at the solvent front in Step 3, the buffer pH is too high for your specific analog's pKa.

• Buffer Preparation: Prepare Mobile Phase A as 10 mM Ammonium Acetate in MS-grade water. Do not adjust the pH with acetic acid; the natural pH of ~5.8 is optimal. Prepare Mobile Phase B as 100% Acetonitrile.

• Sample Preparation: Dissolve the crude mixture in a 1:1 mixture of DMSO and Methanol. Never use neat TFA or HCl to aid dissolution.

• Column Selection: Utilize a standard C18 column or a C12-diol mixed-mode column, which has been shown to provide superior resolution for polar sulfonamides[3].

• Gradient Elution: Run a scouting gradient from 5% B to 95% B over 20 minutes. Monitor at 254 nm and 280 nm (furan absorbance).

• Fraction Recovery: Immediately freeze the collected fractions on dry ice and lyophilize. Do not use a rotary evaporator with a high-temperature water bath, as thermal stress combined with trace water can induce hydrolysis.

Normal Phase Chromatography (Flash Silica)

Q: I am experiencing severe peak tailing and low mass recovery when purifying my furan-sulfonylamide on standard silica gel. How can I fix this?

A: Standard silica gel is inherently acidic (pH ~4.5–5.5) and highly active. Causality: The acidic silanol (-SiOH) groups on the stationary phase act as strong hydrogen-bond donors to the sulfonylamide N-H and oxygen atoms, causing severe tailing[4]. Furthermore, prolonged residence time on the acidic silica surface can catalyze furan degradation. Solution: You must neutralize the stationary phase.

Alternative Strategies:

• Amine-Functionalized Silica (KP-NH): This is the preferred method. The silica surface is end-capped with aminopropyl groups, eliminating acidic silanols and preventing hydrogen bonding with the sulfonylamide.

• Eluent Modification: Add 1% Triethylamine (TEA) to your Hexane/Ethyl Acetate eluent. Caution: While this prevents tailing, the TEA will form a salt with the sulfonylamide if the compound's pKa is low enough. You must wash the final organic fractions with a mild pH 5.5 buffer to remove the TEA before concentration.

Decision tree for selecting the optimal furan-sulfonylamide purification strategy.

Scalable Acid-Base Precipitation

For large-scale syntheses (>5 grams), chromatography becomes inefficient and costly. You can exploit the predictable pKa of the sulfonylamide to purify the compound via a highly controlled acid-base precipitation workflow[4].

Protocol: Self-Validating Precipitation Workflow

This protocol uses pH as a strict gating mechanism. If the product does not precipitate at Step 4, it indicates the presence of highly polar impurities preventing crystallization.

• Dissolution & Basic Extraction: Dissolve the crude mixture in Ethyl Acetate (EtOAc). Transfer to a separatory funnel and extract with 0.1 M NaOH (pH ~13).

  • Causality: The high pH deprotonates the sulfonylamide, pulling it into the aqueous layer as a highly soluble sodium salt. Neutral impurities (including unreacted furan starting materials or furan-degradation byproducts) remain in the EtOAc layer.

• Phase Separation: Separate the layers. Wash the aqueous layer once more with fresh EtOAc to ensure all lipophilic impurities are removed. Discard the organic layers.

• Controlled Acidification (Critical Step): Cool the aqueous layer to 0 °C in an ice bath. Submerge a calibrated pH probe directly into the stirring solution.

• Precipitation: Add 1.0 M HCl dropwise while stirring vigorously. Monitor the pH continuously. Stop the addition the moment the pH reaches 5.5 to 6.0 .

  • Self-Validation: As the pH drops below the molecule's pKa, the sulfonylamide will reprotonate and become insoluble in water, precipitating as a white/off-white solid.

  • Safety Check: Do not let the pH drop below 4.0, or you risk degrading the furan ring in the aqueous suspension.

• Isolation: Filter the suspension through a sintered glass funnel. Wash the filter cake with ice-cold MS-grade water to remove residual sodium chloride salts. Dry the solid thoroughly in a vacuum oven at 40 °C overnight.

References

• Journal of Chemical & Engineering Data (ACS Publications). Solvent Effects on pKa values of Some Substituted Sulfonamides in Acetonitrile−Water Binary Mixtures by the UV-Spectroscopy Method. Retrieved from: [Link]

• National Institutes of Health (PMC). Automated High Throughput pKa and Distribution Coefficient Measurements of Pharmaceutical Compounds. Retrieved from:[Link]

• ResearchGate. Separation of sulphonamides on a C12-diol mixed-mode HPLC column and investigation of their retention mechanism. Retrieved from: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Improving the Yield and Purity of Novel Piperidine Derivatives

Introduction

The piperidine scaffold is a cornerstone of modern medicinal chemistry, integral to the structure of numerous pharmaceuticals and natural alkaloids.[1][2] Its prevalence underscores the critical need for robust and efficient synthetic methods. However, the synthesis and purification of novel piperidine derivatives are frequently beset by challenges, including low yields, competing side reactions, and complex purification hurdles.[1][3]

This technical support center is designed for researchers, scientists, and drug development professionals. It provides in-depth, field-proven insights through a series of troubleshooting guides and frequently asked questions (FAQs). Our goal is to move beyond simple protocols by explaining the underlying chemical principles, enabling you to diagnose issues and rationally design solutions to improve the yield and purity of your target compounds.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses the most common issues encountered during the synthesis and purification of piperidine derivatives.

Category 1: Low Reaction Yield & Incomplete Reactions

Q1: My catalytic hydrogenation of a substituted pyridine is showing low conversion. What are the likely causes and how can I fix it?

A1: This is a common issue stemming from the aromatic stability of the pyridine ring and potential catalyst deactivation.[4][5] A systematic approach is required to troubleshoot.

• Potential Cause 1: Catalyst Inactivity/Poisoning. The platinum group metal catalysts (e.g., Pd/C, PtO₂) are highly sensitive to poisons.[6]

  • Expert Insight: Sulfur-containing compounds, even in trace amounts from starting materials or solvents, can irreversibly poison the catalyst surface. Similarly, strongly coordinating substrates or byproducts can inhibit catalytic activity.[7]

  • Solutions:

    • Use Fresh Catalyst: Ensure your catalyst has not been improperly stored or previously exposed to poisons. Use a fresh batch from a reputable supplier.

    • Purify Starting Materials: If catalyst poisoning is suspected, purify the pyridine substrate and solvents prior to the reaction.

    • Increase Catalyst Loading: As a direct approach, increasing the catalyst loading (e.g., from 1-5 mol% to 10 mol%) can sometimes overcome partial deactivation.[4][8]

    • Switch Catalyst System: Different catalysts have different sensitivities. If Pd/C fails, consider PtO₂ (Adams' catalyst) or a rhodium-based catalyst (e.g., Rh/C), which can be more robust.[6][8]

• Potential Cause 2: Suboptimal Reaction Conditions. Hydrogenation is highly dependent on pressure, temperature, and solvent.

  • Expert Insight: The aromaticity of pyridine requires energy to overcome. While many hydrogenations run at room temperature, some substituted pyridines require elevated temperature and/or pressure to achieve a reasonable reaction rate.[4][5] The solvent choice, often an acidic medium like glacial acetic acid, is crucial as it protonates the pyridine nitrogen, activating the ring toward reduction.[5][9]

  • Solutions:

    • Increase Hydrogen Pressure: Increase the H₂ pressure in stages (e.g., from 50 psi to 500 psi, up to 1000 psi if your equipment allows). Higher pressure increases the concentration of hydrogen on the catalyst surface.[8]

    • Optimize Temperature: Gently warm the reaction (e.g., to 40-60 °C). However, be cautious, as higher temperatures can sometimes promote side reactions like hydrodehalogenation.[4]

    • Ensure Acidic Medium: For many pyridine reductions, an acidic solvent like glacial acetic acid is necessary to facilitate the reaction.[4][5]

• Potential Cause 3: Steric Hindrance. Bulky substituents, particularly at the C2 or C6 positions of the pyridine ring, can sterically block the catalyst surface, slowing the reaction.

  • Solution: For sterically hindered substrates, more forcing conditions (higher temperature, pressure, and longer reaction times) or a more active catalyst may be necessary.[6]

Troubleshooting Workflow: Low Hydrogenation Yield

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Piperidine: Structure, Preparation, Reactivity, and Synthetic Applications ... - M. Rubiralta, E. Giralt, A. Diez - Google Books [books.google.com.sg]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. asianpubs.org [asianpubs.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Reaction Conditions for the Sulfonation of Piperidine Derivatives

Welcome to the technical support center for the sulfonation of piperidine derivatives. The formation of N-sulfonylpiperidines, a critical class of sulfonamides, is a cornerstone reaction in medicinal chemistry and drug development.[1] This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this reaction, providing field-proven insights to troubleshoot common issues and optimize outcomes.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the sulfonation of piperidine derivatives.

Q1: What is the general mechanism for the reaction between a piperidine derivative and a sulfonyl chloride? The reaction proceeds via a nucleophilic substitution mechanism. The nitrogen atom of the piperidine ring, acting as a nucleophile, attacks the electrophilic sulfur atom of the sulfonyl chloride. This forms a transient intermediate, which then collapses, expelling a chloride ion. A base is required to neutralize the hydrochloric acid (HCl) generated as a byproduct. Without a base, the HCl would protonate the starting piperidine, rendering it non-nucleophilic and halting the reaction.[2]

Q2: How do I choose the appropriate sulfonylating agent? The choice depends on the reactivity of your piperidine derivative. For most applications, sulfonyl chlorides are the workhorse reagents due to their balanced reactivity and commercial availability.[1]

• p-Toluenesulfonyl Chloride (TsCl): A common, crystalline solid that is easy to handle. It is suitable for a wide range of primary and secondary amines.[1]

• Methanesulfonyl Chloride (MsCl): More reactive than TsCl and useful for less nucleophilic amines. It is a liquid and can be more challenging to handle.

• Benzenesulfonyl Chloride (BsCl): Similar in reactivity to TsCl, providing a simple phenylsulfonyl group.[1]

• Trifluoromethanesulfonic Anhydride (Tf₂O): A highly reactive agent used for very weakly nucleophilic or sterically hindered amines where sulfonyl chlorides fail.[1]

Q3: Which base is best for this reaction: Pyridine, Triethylamine (TEA), or 4-Dimethylaminopyridine (DMAP)? The base is not merely an acid scavenger; its choice can significantly influence the reaction's success.

• Pyridine and Triethylamine (TEA): These are standard, non-nucleophilic bases used to neutralize HCl.[3] TEA is often preferred due to its higher basicity and ease of removal during workup.

• 4-Dimethylaminopyridine (DMAP): DMAP is a superior nucleophilic catalyst, not just a base.[4] It reacts with the sulfonyl chloride to form a highly reactive N-sulfonylpyridinium salt intermediate.[5] This intermediate is then readily attacked by the piperidine nitrogen. DMAP is exceptionally effective for sterically hindered piperidines or less reactive sulfonylating agents.[5][6] It is typically used in catalytic amounts alongside a stoichiometric base like TEA.

Q4: Why are anhydrous conditions so critical for this reaction? Sulfonyl chlorides are highly sensitive to moisture.[2] Any water present in the solvent, reagents, or on the glassware will hydrolyze the sulfonyl chloride to the corresponding sulfonic acid.[3] This sulfonic acid is unreactive towards the amine, leading to a significant reduction in yield and complicating purification. Therefore, using flame-dried glassware, anhydrous solvents, and performing the reaction under an inert atmosphere (e.g., nitrogen or argon) is essential for success.[2][7]

Q5: How can I effectively monitor the reaction's progress? Thin-Layer Chromatography (TLC) is the most common method for rapid, qualitative monitoring.[3] Co-spot the reaction mixture with your starting piperidine to track its consumption. The sulfonamide product is typically less polar than the starting amine. For more quantitative and precise analysis, High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) are powerful tools.[3]

Section 2: Troubleshooting Guide

This guide provides solutions to specific problems you may encounter during your experiments.

Problem	Potential Cause(s)	Recommended Solution(s)
Low to No Product Formation	1. Hydrolysis of Sulfonyl Chloride: Presence of water in the reaction mixture.[2][3] 2. Low Nucleophilicity of Piperidine: The piperidine nitrogen is sterically hindered or electronically deactivated.[2][8] 3. Insufficient Base: The piperidine starting material is protonated by the generated HCl, rendering it non-nucleophilic.[2]	1. Ensure Anhydrous Conditions: Thoroughly dry all glassware and use high-quality anhydrous solvents. Run the reaction under an inert atmosphere (N₂ or Ar).[7] 2. Increase Reactivity: Switch to a more reactive sulfonylating agent (e.g., MsCl or Tf₂O).[1] Add a catalytic amount of DMAP (5-10 mol%) to accelerate the reaction.[4][5] Gentle heating may also be necessary.[2] 3. Check Stoichiometry: Use at least 1.1 to 2.0 equivalents of a tertiary amine base like TEA or pyridine.[2]
Significant Amount of a Polar Byproduct on TLC	1. Sulfonic Acid Formation: This is the primary indicator of sulfonyl chloride hydrolysis due to moisture.[3]	1. Strictly Anhydrous Conditions: Re-run the experiment, paying close attention to drying all components of the reaction.[2]
Reaction Stalls; Starting Material Remains	1. Steric Hindrance: The nucleophilic attack is slow due to bulky groups near the piperidine nitrogen or on the sulfonyl chloride.[8][9] 2. Reversible Reaction: While generally not an issue, under certain conditions, equilibrium may be reached.	1. Employ a Catalyst: Add catalytic DMAP to proceed via a lower-energy pathway.[5] 2. Increase Temperature: After the initial addition at 0 °C, allow the reaction to warm to room temperature or heat gently (e.g., 40 °C) to drive it to completion.[2]
Difficult Purification	1. Contamination with Base: The hydrochloride salt of TEA or pyridine can be difficult to remove. 2. Similar Polarity: The product and unreacted starting materials may have similar Rf values, complicating column chromatography.[7]	1. Aqueous Workup: Perform a liquid-liquid extraction. Wash the organic layer with dilute acid (e.g., 1M HCl) to remove the amine base, followed by saturated NaHCO₃ and brine.[2] 2. Optimize Chromatography: Test different solvent systems for column chromatography to achieve better separation. If the product is crystalline, recrystallization is an excellent alternative purification method.[7]

Section 3: Experimental Protocols

Protocol 1: General Sulfonation of a Piperidine Derivative

This protocol is a standard starting point for most piperidine sulfonations.

• Reaction Setup: To a flame-dried round-bottom flask under a nitrogen atmosphere, add the piperidine derivative (1.0 eq) and anhydrous dichloromethane (DCM, approx. 0.1 M).

• Base Addition: Cool the mixture to 0 °C in an ice bath. Add triethylamine (1.5 eq) to the stirred solution.

• Sulfonyl Chloride Addition: In a separate flask, dissolve the sulfonyl chloride (e.g., TsCl, 1.05 eq) in a minimal amount of anhydrous DCM.

• Add the sulfonyl chloride solution dropwise to the piperidine solution at 0 °C over 15-30 minutes.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-12 hours. Monitor the consumption of the starting material by TLC or LC-MS.[3]

• Workup: Upon completion, quench the reaction with water. Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.[2]

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude sulfonamide.

• Purification: Purify the crude product by flash column chromatography or recrystallization.[7]

Protocol 2: DMAP-Catalyzed Sulfonation of a Sterically Hindered Piperidine

This protocol is adapted for less reactive or sterically encumbered substrates.

• Reaction Setup: To a flame-dried round-bottom flask under a nitrogen atmosphere, add the hindered piperidine derivative (1.0 eq), triethylamine (2.0 eq), and a catalytic amount of DMAP (0.1 eq). Dissolve these in anhydrous DCM.

• Cooling: Cool the mixture to 0 °C in an ice bath.

• Sulfonyl Chloride Addition: Add the sulfonyl chloride (1.1 eq), either neat or as a solution in DCM, dropwise to the stirred mixture.

• Reaction: Stir at 0 °C for 30 minutes, then allow the reaction to warm to room temperature and stir overnight. Gentle heating (40 °C) may be required if the reaction is slow.

• Workup and Purification: Follow steps 6-8 from Protocol 1. The use of DMAP often leads to cleaner reactions and higher yields for challenging substrates.[5]

Section 4: Data & Reagent Guides

Table 1: Comparison of Common Sulfonylating Agents

Agent	Formula	Form	Reactivity	Key Considerations
p-Toluenesulfonyl Chloride	TsCl	Solid	High	Easy to handle; widely used standard.[1]
Methanesulfonyl Chloride	MsCl	Liquid	Very High	More reactive than TsCl; corrosive and lachrymatory.
Benzenesulfonyl Chloride	BsCl	Liquid	High	Similar to TsCl; provides a simple phenylsulfonyl group.[1]
Triflic Anhydride	Tf₂O	Liquid	Extremely High	Used for unreactive or hindered amines; highly corrosive.[1]

Table 2: Guide to Selecting a Base

Base	pKa of Conjugate Acid	Role	Recommended Equivalents	Use Case
Pyridine	5.2	Base / Solvent	1.5 - Solvent	Standard, but less basic. Can also be used as a solvent.[3][10]
Triethylamine (TEA)	10.7	Base	1.5 - 2.0	Common, effective, and easily removed during acidic workup.[2]
DMAP	9.7	Nucleophilic Catalyst	0.05 - 0.2	For sterically hindered amines or to accelerate slow reactions. Used with a stoichiometric base like TEA.[4][5]

Section 5: Visual Guides & Workflows

Diagram 1: General Sulfonation Workflow

This diagram illustrates the standard experimental sequence for the sulfonation of a piperidine derivative.

Caption: Standard experimental workflow for piperidine sulfonation.

Diagram 2: Troubleshooting Guide for Low Yield

This decision tree helps diagnose and solve issues related to low product yield.

Caption: Decision tree for troubleshooting low reaction yields.

References

• Vaia. (n.d.). Propose a mechanism for the sulfonation of pyridine, and point out why sulfonation occurs at 3-position. Retrieved from [Link]

• Naoum, J. N., Chandra, K., Shemesh, D., Gerber, R. B., Gilon, C., & Hurevich, M. (2017). DMAP-assisted sulfonylation as an efficient step for the methylation of primary amine motifs on solid support. Beilstein Journal of Organic Chemistry, 13, 806–816. Retrieved from [Link]

• König, B., Schmalz, H. G., & Bats, J. W. (2019). Sandmeyer Chlorosulfonylation of (Hetero)Aromatic Amines Using DABSO as an SO2 Surrogate. Organic Letters, 21(15), 6040–6044. Retrieved from [Link]

• Indian Journal of Chemistry. (2022). DMAP-catalysed synthesis, antibacterial activity evaluation, cytotoxicity and docking studies of some heterocyclic molecules. Retrieved from [Link]

• Al-Horani, R. A., & Desai, U. R. (2015). Chemical Sulfation of Small Molecules – Advances and Challenges. Current Medicinal Chemistry, 22(19), 2348–2381. Retrieved from [Link]

• Wikipedia. (n.d.). Pyridine. Retrieved from [Link]

• Nocentini, A., et al. (2020). Synthesis of Sulfonamides Incorporating Piperidinyl-Hydrazidoureido and Piperidinyl-Hydrazidothioureido Moieties and Their Carbonic Anhydrase I, II, IX and XII Inhibitory Activity. Molecules, 25(21), 5121. Retrieved from [Link]

• Wei, W., et al. (2023). Novel Sulfonamide Derivatives Containing a Piperidine Moiety as New Bactericide Leads for Managing Plant Bacterial Diseases. Molecules, 28(6), 2779. Retrieved from [Link]

• Cheung, C. W., & Buchwald, S. L. (2013). 4-Cyanobenzenesulfonamides: Amine Synthesis and Protecting Strategy To Compliment the Nosyl Group. The Journal of Organic Chemistry, 78(10), 4998–5007. Retrieved from [Link]

• Gutierrez, O., et al. (2020). Highly Diastereoselective Functionalization of Piperidines by Photoredox-Catalyzed α-Amino C–H Arylation and Epimerization. Journal of the American Chemical Society, 142(18), 8246–8255. Retrieved from [Link]

• Lakrout, S., et al. (2013). A Simple and Eco-Sustainable Method for the Sulfonylation of Amines Under Microwave-Assisted Solvent-Free Conditions. RSC Advances, 3(45), 23456-23461. Retrieved from [Link]

• den Hertog, H. J., & van der Plas, H. C. (1953). The reactivity of pyridine towards sulphuric acid at elevated temperatures. Recueil des Travaux Chimiques des Pays-Bas, 72(4), 289-294. Retrieved from [Link]

• Wang, J., et al. (2024). Determination of sulfonamide antibiotics in forage grasses by an improved QuEChERS and multi-plug filtration cleanup method combined with UHPLC-MS/MS. Food Chemistry, 461, 139987. Retrieved from [Link]

• Hurevich, M. (2017). DMAP-assisted sulfonylation as an efficient step for the methylation of primary amine motifs on solid support. Beilstein Journal of Organic Chemistry, 13, 806-816. Retrieved from [Link]

• MDPI. (2025). Degrees of Sulfonation: Mapping the Reactivity Landscape of Acridine and Acridone. Retrieved from [Link]

• Al-Mughaid, H., et al. (2023). Chemical approaches to the sulfation of small molecules: current progress and future directions. RSC Medicinal Chemistry, 14(6), 1017–1035. Retrieved from [Link]

• Mulik, A., et al. (2024). Synthesis of series of piperidine derivatives using PSSA as catalyst. Research in Chemical Intermediates. Retrieved from [Link]

• ResearchGate. (n.d.). One-Pot Synthesis of Sulfonamides from Primary and Secondary Amine Derived Sulfonate Salts Using Cyanuric Chloride. Retrieved from [Link]

• DTIC. (2025). Piperidine Synthesis. Retrieved from [Link]

• ResearchGate. (2017). DMAP-assisted sulfonylation as an efficient step for the methylation of primary amine motifs on solid support. Retrieved from [Link]

• ResearchGate. (n.d.). Condition optimizations of sulfonamide formation using piperidine hydrochloride. Retrieved from [Link]

• ResearchGate. (2016). Sulfonation chemistry - more sustainable approaches. Retrieved from [Link]

• SlideShare. (n.d.). Sulfonation agents, process, problems & examples. Retrieved from [Link]

• Thieme. (2024). Recent Advances in the Synthesis of Sulfonamides Intermediates. Retrieved from [Link]

• Chemistry & Biology Interface. (2018). Recent advances in synthesis of sulfonamides: A review. Retrieved from [Link]

• Master Organic Chemistry. (2018). Electrophilic Aromatic Substitutions (2) – Nitration and Sulfonation. Retrieved from [Link]

• Journal of the Chemical Society, Perkin Transactions 1. (n.d.). Use of piperidine-1-sulphenyl chloride as a sulphur-transfer reagent in reactions with diamines: the preparation of sulphur–nitrogen heterocycles. Retrieved from [Link]

• Google Patents. (n.d.). US2777844A - Sulfonamide purification process.

• PubMed. (n.d.). New Steric Hindrance Approach Employing the Hybrid Ligand 2-Aminomethylpiperidine for Diminishing Dynamic Motion Problems of Platinum Anticancer Drug Adducts Containing Guanine Derivatives. Retrieved from [Link]

• MDPI. (n.d.). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Retrieved from [Link]

• ACS Publications. (2004). Direct Synthesis of Sulfonamides and Activated Sulfonate Esters from Sulfonic Acids. Retrieved from [Link]

• ACS Publications. (2007). Target-Specific Chemical Acylation of Lectins by Ligand-Tethered DMAP Catalysts. Retrieved from [Link]

• Molnar Institute. (2013). ANALYSIS OF SULFONAMIDE RESIDUES IN REAL HONEY SAMPLES USING LIQUID CHROMATOGRAPHY WITH FLUORESCENCE AND TANDEM MASS SPECTROMETRY. Retrieved from [Link]

• ResearchGate. (n.d.). Conformational Restriction and Steric Hindrance in Medicinal Chemistry. Retrieved from [Link]

• PubMed. (2007). Influence of steric hindrance on the core geometry and sulfoxidation chemistry of carboxylate-rich diiron(II) complexes. Retrieved from [Link]

• ResearchGate. (2025). Aromatic sulfonation 85. Halogen directing and steric effects in the sulfonation of the twelve halogenotoluenes and some related compounds. Retrieved from [Link]

• RSC Publishing. (n.d.). Effect of secondary interactions, steric hindrance and electric charge on the interaction of VIVO species with proteins. Retrieved from [Link]

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• 10. Pyridine - Wikipedia [en.wikipedia.org]

Addressing instability of furan rings under acidic conditions during synthesis

Welcome to the Heterocyclic Synthesis Technical Support Center . As a Senior Application Scientist, I have designed this troubleshooting guide to address one of the most notorious challenges in organic synthesis: the instability of furan rings under acidic conditions.

This guide bypasses generic advice to provide you with mechanistic causality, quantitative benchmarks, and self-validating protocols to ensure your furan-containing intermediates survive complex synthetic sequences.

Part 1: Mechanistic Deep Dive (FAQs)

Q1: Why does my furan ring degrade, turn black, or polymerize when exposed to acidic conditions? A: Furan is an electron-rich heteroaromatic ring that behaves chemically as a cyclic bis(enol ether). Its degradation in acid is not random; it follows a highly predictable, thermodynamically driven cascade [1].

Under Brønsted acidic conditions, protonation preferentially occurs at the C-alpha position, which is kinetically favored over C-beta protonation by approximately 7 kcal/mol. This generates a highly reactive alpha-furanium intermediate. A nucleophile (typically water or the reaction solvent) attacks this intermediate to form a hemiacetal (e.g., 2,5-dihydro-2-furanol). This hemiacetal is fundamentally unstable and undergoes rapid hydrolytic ring cleavage (the reverse Paal-Knorr reaction) to form 1,4-dicarbonyl compounds or highly reactive enals like 4-hydroxy-2-butenal. These open-chain electrophiles rapidly cross-link and polymerize, resulting in the intractable black tars (resinification) you observe in your flask.

Figure 1: Acid-catalyzed hydrolytic ring cleavage and polymerization pathway of furan.

Q2: Can I structurally modify my furan to increase its acid stability? A: Yes. The stability of the furan ring is directly tied to its electron density. Introducing electron-withdrawing groups (EWGs)—such as carbonyls, esters, or halogens—at the C2 or C5 positions drastically reduces the electron density of the pi-system, making the initial alpha-protonation highly unfavorable. Furthermore, recent peptide synthesis studies have demonstrated that "aromatic capping" (placing aromatic rings in close spatial proximity to the furan) can sterically and electronically stabilize furan moieties against acidic degradation during global deprotection steps [2].

Part 2: Quantitative Assessment of Acid Catalysts

Q3: Which acid catalysts are safe to use with furan-containing substrates? A: The survival of your furan depends on the pKa of the acid, the nucleophilicity of the solvent, and the reaction temperature. Strong protic acids universally cause degradation. To prevent ring-opening, you must transition to mild Lewis acids or buffered protic systems. Below is a quantitative benchmark table to guide your catalyst selection.

Catalyst / Acid	Approx. pKa	Typical Solvent System	Temperature	Furan Half-Life ( t1/2​ )	Primary Outcome / Causality
HCl (aq, 1M)	-7.0	H₂O / THF	25 °C	< 1 hour	Rapid ring-opening due to high proton concentration and water nucleophilicity.
p-TsOH	-2.8	Toluene	80 °C	2 - 4 hours	Severe polymerization; heat accelerates the reverse Paal-Knorr pathway.
TFA	0.23	CH₂Cl₂	25 °C	~ 12 hours	Slow degradation; highly dependent on furan substitution patterns.
PPTS	5.2	Ethanol	50 °C	> 48 hours	Stable ; the buffered pyridinium system prevents runaway alpha-protonation.
ZnBr₂	Lewis Acid	THF	25 °C	> 72 hours	Highly Stable ; coordinates to acetals/ethers without protonating the furan pi-system.

Part 3: Experimental Troubleshooting & Workflow

When designing a synthetic step that requires acidic conditions (e.g., acetal deprotection, glycosylation, or Paal-Knorr cyclization), use the following decision matrix to prevent product loss.

Figure 2: Decision matrix and workflow for executing acid-catalyzed reactions on furans.

Part 4: Validated Step-by-Step Methodology

Protocol: Acid-Catalyzed Acetal Deprotection in Furan-Containing Substrates Scientific Rationale: This protocol utilizes Zinc Bromide (ZnBr₂) as a mild Lewis acid. By avoiding a strong Brønsted acid, we prevent the critical alpha-protonation step. The protocol is designed as a self-validating system where pH control is strictly maintained during the most vulnerable phase: solvent concentration.

• Step 1: Reaction Setup (Anhydrous Conditions) Dissolve the furan-containing acetal (1.0 eq) in anhydrous THF (0.1 M concentration) under an inert argon atmosphere. Causality: Because water acts as the nucleophile in the ring-opening cascade, minimizing water during the initial Lewis acid coordination prevents premature hemiacetal formation.

• Step 2: Catalyst Addition & Monitoring Add anhydrous ZnBr₂ (2.0 eq) in one portion. Stir at room temperature. Monitor strictly by TLC. If the reaction stalls, warm gently to 40 °C. Do not exceed 50 °C.

• Step 3: The Critical Quench (Self-Validation Check) Warning: Do NOT concentrate the reaction mixture under vacuum while the acid is still active. Concentrating the solvent increases the effective molarity of the acid, rapidly accelerating furan degradation. Quench the reaction by adding Triethylamine (Et₃N, 3.0 eq) or saturated aqueous NaHCO₃ directly into the reaction flask. Use pH paper to verify the aqueous layer is strictly > 7.5 before proceeding.

• Step 4: Extraction and Workup Partition the mixture between ethyl acetate and water. Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and filter.

• Step 5: Chromatography on Deactivated Silica Pre-treat your silica gel by flushing the column with 1% Et₃N in your starting eluent (e.g., hexanes). Causality: Standard silica gel has a pH of ~4.5-5.5. The localized acidity on the high-surface-area silica is sufficient to destroy electron-rich furans as they concentrate into bands on the column. Neutralizing the silanol groups prevents on-column decomposition.

Part 5: References

• Acid-Catalyzed Ring Opening of Furan in Aqueous Solution Source: Energy & Fuels (American Chemical Society) URL:[Link]

• Aromatic capping surprisingly stabilizes furan moieties in peptides against acidic degradation Source: Organic & Biomolecular Chemistry (Royal Society of Chemistry) URL:[Link]

• A New Approach to the Furan Degradation Problem Involving Ozonolysis of the trans-Enedione and Its Use in a Cost-Effective Synthesis of Eplerenone Source: Organic Letters (American Chemical Society) URL:[Link]

Technical Support Center: Enhancing Metabolic Stability of Piperidine-Based Candidates

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently encounter drug discovery programs stalled by poor pharmacokinetic (PK) profiles. Piperidine rings are ubiquitous in medicinal chemistry because they modulate basicity and lipophilicity, but they are notorious metabolic "soft spots."

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating experimental protocols to help you overcome piperidine-related metabolic liabilities.

Section 1: Mechanistic Troubleshooting (FAQs)

Q: Why do my piperidine-containing compounds exhibit such high intrinsic clearance ( CLint​ ) in vivo? A: The high clearance is primarily driven by Cytochrome P450 (CYP)-mediated oxidation, with CYP3A4 being a major contributor. The core issue lies in the electron-rich nature of the piperidine nitrogen. The catalytic cycle begins with the abstraction of an electron by the P450 Compound I (heme iron) to form a nitrogen-centered radical. This is followed by a rate-limiting hydrogen atom transfer (HAT) from the adjacent α-carbon [1]. The resulting intermediate rapidly collapses into an exocyclic iminium ion, which is subsequently hydrolyzed by water to yield ring-opened or N-dealkylated products, or undergoes oxygen rebound to form a lactam [2].

CYP450-mediated metabolic pathways of piperidine rings.

Q: How can I structurally modify the piperidine ring to block this oxidation without losing its basicity? A: You must alter the conformation or the electronic environment of the α-carbon hydrogens to prevent their abstraction by the heme porphyrin [2]. Proven strategies include:

• Steric Hindrance: Introducing bulky alkyl groups (e.g., 2,2,6,6-tetramethylpiperidine) adjacent to the nitrogen physically blocks the heme iron from accessing the α-protons. Note: While effective, extreme steric bulk can sometimes lead to alternative, novel ring-contraction metabolisms [1].

• Fluorination: Substituting fluorine atoms on the β or γ carbons exerts a strong electron-withdrawing inductive effect. This reduces the electron density on the amine nitrogen, increasing the oxidation potential required for the initial electron transfer by CYP450.

• Bioisosteric Replacement: Rigidifying the system using bridged bicyclic amines (e.g., tropanes, quinuclidines, or azabicyclo[3.1.0]hexanes) alters the spatial trajectory of the lone pair, disrupting the optimal geometry required for CYP3A4 binding and catalysis.

Section 2: Experimental Validation Workflows

Q: I have synthesized several sterically hindered analogs. What is the most reliable in vitro assay to validate their metabolic stability before moving to in vivo PK studies? A: The Liver Microsomal Stability Assay is the gold standard for assessing Phase I metabolic clearance. Liver microsomes are subcellular fractions containing membrane-bound drug-metabolizing enzymes (predominantly CYPs) [3]. By measuring the depletion of your parent compound over time, you can calculate the in vitro half-life ( t1/2​ ) and intrinsic clearance ( CLint​ ) [4].

Standard Protocol: Liver Microsomal Stability Assay

This protocol is designed as a self-validating system. The inclusion of positive controls (e.g., Verapamil for high clearance, Warfarin for low clearance) and a minus-cofactor negative control ensures that any observed depletion is strictly CYP-mediated and not due to chemical instability or non-specific binding.

Materials:

• Pooled Liver Microsomes (Human, Rat, or Mouse) at 0.5 mg/mL final protein concentration.

• 100 mM Potassium Phosphate Buffer (pH 7.4) containing 3.3 mM MgCl2​ .

• NADPH Regenerating System or 1 mM NADPH (Cofactor).

• Ice-cold Acetonitrile containing an Internal Standard (IS).

Step-by-Step Methodology:

• Matrix Preparation: Thaw liver microsomes on ice. Dilute to 0.625 mg/mL in the 100 mM phosphate buffer.

  • Causality: Maintaining pH 7.4 and physiological magnesium levels is critical for maintaining the structural integrity and catalytic activity of the CYP enzymes.

• Compound Addition: Spike the test piperidine compound into the microsomal suspension to achieve a final concentration of 1 µM (ensure final organic solvent concentration, e.g., DMSO, is ≤ 0.25%).

  • Causality: Keeping the substrate concentration low (typically well below the Michaelis constant, Km​ ) ensures first-order kinetics, which is mathematically required to accurately calculate intrinsic clearance.

• Pre-Incubation: Aliquot the mixture into a 96-well plate and pre-incubate at 37°C for 5 minutes.

• Initiation: Start the reaction by adding NADPH to a final concentration of 1 mM. (For the negative control, add blank buffer instead of NADPH).

  • Causality: NADPH provides the essential reducing equivalents required by CYP450 reductase to drive the catalytic cycle of the heme iron.

• Time-Course Sampling: At predefined intervals (e.g., 0, 5, 15, 30, and 45 minutes), remove a 50 µL aliquot from the reaction mixture.

• Quenching: Immediately dispense the 50 µL aliquot into 150 µL of ice-cold acetonitrile containing the analytical internal standard.

  • Causality: The high organic concentration and cold temperature instantly denature the microsomal proteins, halting all enzymatic activity and extracting the lipophilic drug candidate into the supernatant.

• Analysis: Centrifuge the quenched plates at 5500 rpm for 5 minutes. Analyze the supernatant using LC-MS/MS to quantify the remaining parent compound [3][4].

Step-by-step workflow for the in vitro liver microsomal stability assay.

Section 3: Data Interpretation & Quantitative Benchmarks

Q: How do I interpret the LC-MS/MS data to determine if my structural modifications were successful? A: Plot the natural log (ln) of the percentage of parent compound remaining versus time. The slope of this linear regression represents the elimination rate constant ( k ). From this, you can calculate the half-life ( t1/2​=0.693/k ) and the intrinsic clearance ( CLint​=(k×V)/microsomal protein concentration ).

Compare your calculated CLint​ against established benchmark tiers to determine if the candidate is viable for advancement.

Quantitative Benchmarks for Human Liver Microsomes (HLM)

Clearance Classification	CLint​ ( μL/min/mg protein)	t1/2​ (minutes)	Interpretation for Piperidine Candidates
Low Clearance	< 15	> 45	Excellent metabolic stability. Modifications successfully shielded the α-carbon.
Moderate Clearance	15 - 50	15 - 45	Acceptable for tool compounds, but may require further rigidification.
High Clearance	> 50	< 15	Poor stability. The piperidine ring is undergoing rapid N-dealkylation. Redesign required.

Note: These thresholds are general guidelines for human microsomes (0.5 mg/mL protein). Scaling to in vivo hepatic clearance requires incorporating physiological parameters such as liver blood flow and hepatocellularity.

References

• Conversion of the 2,2,6,6-Tetramethylpiperidine Moiety to a 2,2-Dimethylpyrrolidine by Cytochrome P450: Evidence for a Mechanism Involving Nitroxide Radicals and Heme Iron. Biochemistry - ACS Publications.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE8oK_vLRHZCItlTSDS9SxakcC4tV3UU2lpRN65Ts2_8brklvCSz4g5krzkN730CKXs0MZXcwU2uPwkb3RJ_WrW4zq63kV9zjFtqc9lB31c4XLrMkWb0V_FNC0q0KzoYjdOcp4VMA==]
• Metabolism of 4-Aminopiperidine Drugs by Cytochrome P450s: Molecular and Quantum Mechanical Insights into Drug Design. ACS Medicinal Chemistry Letters.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGnKOhd5pK8d6yFBAJ0lHsrFSeURVhBuvoVhD4ts1AQA8Sh8JpSF5_iuJnx1olVJHnR2T0WAzrMmzKbCYEeVEKuR8FfdMuaNB3FpvGq4TYoRYAqlKCwabKImdVrDxJ3CAbINnFsrg==]
• Microsomal Stability Assay Protocol. AxisPharm.[https://vertexaisearch.cloud.google.
• Microsomal Stability | Cyprotex ADME-Tox Solutions. Evotec.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFCcsE_8rMtwh2Mmo9T0PCjWQXeRxxuPLLQ5sVTSzqTz-mTVynjlDQMdOMahKmdtGqM9Sikb4DKZv3KLEQGzJMwMJf_YppzEzKkVtmxBNXOnVsM2C_VWaLtkF39cMZOU9inYBNbXvHHkVp2aOJiBN-d9vDIPMVowOhNxHO6T9fBXh-UYtltv-gtyG0fxuNHNOOYzZZsw1ncO_pmh6xmUkj340cjRmcjvtJESgxYeZil8Q2K8WaiwUXCZ7emax-ieovLR4lnp-88bZ4XDkU=]

Reference Data & Comparative Studies

Structure-activity relationship (SAR) studies of furan-piperidine derivatives

As a Senior Application Scientist in medicinal chemistry, I frequently encounter the challenge of balancing a drug candidate's target affinity with its off-target toxicity profile—most notably, human ether-à-go-go-related gene (hERG) channel blockade. The piperidine ring is a highly privileged scaffold present in a vast array of clinically approved drugs[1]. However, the strategic bioisosteric replacement of its pendant aromatic systems—specifically substituting phenyl or thiophene rings with a furan moiety —can drastically optimize the physicochemical and pharmacokinetic landscape of a molecule[1].

This guide objectively compares the performance of furan-piperidine derivatives against alternative aryl-piperidine scaffolds, providing supporting experimental data, structure-activity relationship (SAR) insights, and validated laboratory protocols.

Mechanistic Rationale: Why Choose Furan?

The choice between a furan, thiophene, or phenyl moiety significantly impacts a drug's metabolic stability and receptor interactions[1]. While phenyl rings provide broad hydrophobic contacts and thiophene acts as a classic bioisostere that enhances target binding via its polarizable sulfur atom, furan introduces a distinct electronic and steric profile:

• Steric Hindrance: Furan is a five-membered ring with a smaller atomic radius at the heteroatom position compared to thiophene. This allows furan-piperidine derivatives to fit into tighter binding pockets, such as the hinge regions of kinases.

• Electronegativity & Hydrogen Bonding: The oxygen atom in furan acts as a weak hydrogen-bond acceptor. This can establish critical interactions with target protein backbones that phenyl rings cannot achieve.

• Lipophilicity (cLogP) Reduction: Furan generally lowers the overall lipophilicity of the molecule compared to thiophene and phenyl rings. Since hERG channel toxicity is strongly correlated with high lipophilicity and basic amines, incorporating a furan ring adjacent to a piperidine often reduces arrhythmogenic liability.

Table 1: Physicochemical Comparison of Aromatic Appendages

Aromatic Moiety	Heteroatom	H-Bond Acceptor	Relative Lipophilicity (cLogP impact)	Steric Bulk	Typical hERG Liability
Phenyl	None	No	High (+1.90)	High	High
Thiophene	Sulfur	Very Weak	Moderate (+1.45)	Moderate	Moderate to High
Furan	Oxygen	Yes (Weak)	Low (+1.05)	Low	Low

Comparative SAR Case Studies

Case Study 1: Akt Kinase Inhibition and hERG Toxicity Reduction

A major hurdle in developing ATP-competitive Akt inhibitors is the dose-limiting cardiotoxicity caused by hERG blockade. In a comprehensive SAR study, researchers evaluated 3,4-disubstituted and 3,4,6-trisubstituted piperidine derivatives[2].

When comparing different five-membered ring linkages (furan, thiophene, and N-methyl pyrrole) connected to an N-methyl pyrazole hinge binder, the furan linkage provided the optimal balance[2]. While the thiophene analog maintained high Akt potency, it suffered from severe hERG blockade due to its higher lipophilicity. The furan-piperidine derivatives (such as Compound E22) exhibited a slight reduction in raw kinase potency but achieved a massive reduction in hERG binding, widening the therapeutic window[3].

Table 2: SAR Comparison of Linkages in Akt Inhibitors (Data adapted from Dong et al., 2019)

Scaffold Linkage	Akt1 IC₅₀ (nM)	hERG Inhibition (% at 10 µM)	In Vivo Tumor Growth Inhibition
Phenyl-Piperidine (Baseline)	4.2	> 85%	N/A (Toxic)
Thiophene-Piperidine	3.8	62%	45%
Furan-Piperidine (E22)	7.5	< 15%	> 90%

Case Study 2: STAT3 Inhibition in Non-Small-Cell Lung Cancer (NSCLC)

Scaffold hopping from tanshinone natural products led to the discovery of a novel naphthoquinone-furan-piperidine scaffold for treating NSCLC[4]. In this architecture, the furan ring acts as a rigid, planar linker that correctly positions the piperidine moiety to interact with the STAT3 binding pocket[4]. Replacing the furan with a bulkier phenyl ring disrupted the planar alignment required for STAT3 phosphorylation inhibition, rendering the alternatives inactive[4].

Mechanism of Action & Signaling Pathways

The therapeutic efficacy of furan-piperidine derivatives is largely driven by their ability to selectively intervene in hyperactive oncogenic pathways while avoiding off-target ion channels.

Caption: Dual targeting of Akt and STAT3 oncogenic pathways by furan-piperidine derivatives.

Experimental Workflows & Validated Protocols

To ensure reproducibility and scientific integrity, the following protocols outline the self-validating systems used to synthesize and evaluate furan-piperidine derivatives.

Caption: Standardized workflow for the synthesis and biological evaluation of furan-piperidines.

Protocol A: Synthesis of Furan-Piperidine Intermediates via Suzuki-Miyaura Coupling

Causality Note: Furan rings are sensitive to strong acids and aggressive bases, which can cause ring-opening. This protocol utilizes mild basic conditions (Cs₂CO₃) to preserve the furan core while achieving high coupling yields.

• Preparation: In an inert atmosphere (N₂), dissolve the halogenated piperidine intermediate (1.0 eq) and the furan-2-boronic acid (1.2 eq) in a degassed solvent mixture of 1,4-Dioxane/H₂O (4:1 v/v). The water is crucial for dissolving the inorganic base and activating the boronic acid.

• Catalysis: Add Pd(dppf)Cl₂ (0.05 eq) and Cs₂CO₃ (2.0 eq).

• Reaction: Heat the mixture to 90°C and stir for 8–12 hours. Monitor conversion via LC-MS.

• Workup: Cool to room temperature, filter through a Celite pad to remove the palladium catalyst, and extract with Ethyl Acetate (3x).

• Purification: Dry the organic layer over Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography (Hexane/EtOAc) to yield the furan-piperidine intermediate.

Protocol B: In Vitro hERG Blockade Assay (Automated Patch-Clamp)

Causality Note: While radioligand binding assays can estimate affinity, whole-cell patch-clamp is the gold standard because it measures functional channel blockade, providing a true assessment of arrhythmogenic risk.

• Cell Preparation: Culture CHO cells stably expressing the hERG potassium channel. Harvest cells at 70-80% confluency.

• Electrophysiology Setup: Transfer cells to an automated patch-clamp system (e.g., QPatch). Establish a whole-cell configuration using standard intracellular and extracellular recording solutions.

• Voltage Protocol: Hold the membrane potential at -80 mV. Apply a depolarizing prepulse to +20 mV for 2 seconds (to open and inactivate channels), followed by a repolarizing step to -50 mV for 2 seconds to elicit the outward tail current.

• Compound Application: Perfuse the furan-piperidine derivative (test) and the thiophene alternative (control) at varying concentrations (0.1 µM to 30 µM).

• Data Analysis: Measure the peak tail current amplitude. Calculate the IC₅₀ by plotting the fractional current block against compound concentration.

Conclusion

The transition from traditional phenyl or thiophene rings to a furan moiety within piperidine-based drug candidates represents a sophisticated application of bioisosterism. As demonstrated in both Akt kinase and STAT3 inhibition studies, furan-piperidine derivatives successfully decouple potent on-target biological activity from off-target lipophilicity-driven toxicities (like hERG blockade). For drug development professionals, integrating furan linkages offers a reliable strategy to rescue stalled pipeline compounds and optimize lead safety profiles.

References

• Title: Discovery of 3,4,6-Trisubstituted Piperidine Derivatives as Orally Active, Low hERG Blocking Akt Inhibitors via Conformational Restriction and Structure-Based Design Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

• Title: Development of a Series of Tanshinone Derivatives Through Scaffold Hopping for Treating Non-Small-Cell Lung Cancer (NSCLC) Source: Molecules (MDPI) URL: [Link]

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The Piperidine Scaffold: A Double-Edged Sword in Drug Development – A Pharmacokinetic Comparison

The piperidine ring, a six-membered nitrogen-containing heterocycle, is a cornerstone of modern medicinal chemistry. Its prevalence in a vast array of clinically approved drugs is a testament to its remarkable versatility. This structural motif can enhance a molecule's druggability by improving pharmacokinetic (ADME) properties, facilitating transport across biological membranes, and offering a scaffold for precise three-dimensional orientation of pharmacophoric groups.[1][2][3][4] However, the very features that make piperidine a "privileged scaffold" also present unique challenges in drug development, particularly concerning its metabolic stability and potential for complex pharmacokinetic profiles.

This guide provides an in-depth comparison of the pharmacokinetic profiles of several notable piperidine-containing drug candidates. By examining experimental data and the underlying biochemical principles, we aim to equip researchers, scientists, and drug development professionals with the insights needed to navigate the intricacies of this vital chemical moiety.

The Pharmacokinetic Influence of the Piperidine Ring

The piperidine structure inherently influences a drug's absorption, distribution, metabolism, and excretion (ADME). Its basic nitrogen atom (pKa ~11) is typically protonated at physiological pH, which can enhance water solubility. Conversely, the hydrocarbon backbone provides a degree of lipophilicity, aiding membrane permeability.[1][5] This balance is critical for oral bioavailability. However, the piperidine ring is also susceptible to various metabolic transformations, primarily mediated by cytochrome P450 (CYP) enzymes in the liver, which can significantly impact a drug's half-life and potential for drug-drug interactions.[6]

Comparative Pharmacokinetic Profiles

To illustrate the diverse pharmacokinetic fates of piperidine-containing drugs, we will compare three well-established compounds from different therapeutic classes: Fentanyl (opioid analgesic), Risperidone (atypical antipsychotic), and Haloperidol (typical antipsychotic).

Parameter	Fentanyl	Risperidone	Haloperidol
Bioavailability (Oral)	~30% (significant first-pass metabolism)[7]	~70%[8]	60-70%[9][10]
Time to Peak (Tmax, Oral)	0.3-3 hours (formulation dependent)[7]	~1 hour[11]	2-6 hours[10]
Protein Binding	~80-85%	90% (parent), 77% (active metabolite)[8][12]	~90%[9][13]
Volume of Distribution (Vd)	4 L/kg	1-2 L/kg[12][14]	High, but variable
Elimination Half-Life (t½)	3-12 hours (IV)	3 hours (parent, extensive metabolizers); 20 hours (active moiety)[8][15]	14-37 hours (oral)[9][13]
Primary Metabolism	N-dealkylation via CYP3A4[16][17][18]	Hydroxylation via CYP2D6 to 9-hydroxyrisperidone (active)[12]	Glucuronidation, reduction, and oxidation (CYP3A4)[9][19][20]
Primary Excretion	Urine (as metabolites)[16]	Urine (70%), Feces (14%)[8]	Biliary and Urine[9][13]

In-Depth Analysis of ADME Profiles

Absorption

The oral bioavailability of these drugs varies significantly, largely due to first-pass metabolism. Fentanyl, despite its high lipophilicity which aids absorption, undergoes extensive metabolism in the gut wall and liver by CYP3A4, resulting in low oral bioavailability.[7][17] This is why it is often formulated for transmucosal or transdermal delivery to bypass the gastrointestinal tract.[7] In contrast, Risperidone and Haloperidol exhibit good oral bioavailability, indicating they are less susceptible to this extensive first-pass effect.[8][9][10]

Distribution

All three drugs are highly protein-bound in plasma, primarily to albumin and alpha-1-acid glycoprotein.[8][9][12][13] This high binding affinity means that only a small fraction of the drug is free to exert its pharmacological effect and be available for metabolism and excretion. Their lipophilic nature contributes to a large volume of distribution, indicating extensive distribution into tissues.

Metabolism: The Central Role of the Piperidine Moiety

Metabolism is where the fate of these piperidine-containing drugs diverges most significantly.

• Fentanyl: The primary metabolic pathway for fentanyl is N-dealkylation at the piperidine nitrogen, a reaction predominantly catalyzed by CYP3A4, to form the inactive metabolite norfentanyl.[16][18][21] The susceptibility of this site to metabolism is a key determinant of fentanyl's short duration of action.

• Risperidone: Risperidone is primarily metabolized by hydroxylation of the piperidine ring, mediated by CYP2D6, to form 9-hydroxyrisperidone.[12] This metabolite is pharmacologically active and contributes significantly to the overall therapeutic effect.[15] The elimination half-life of this active moiety is much longer than the parent drug.[8][15] This highlights how metabolism of the piperidine ring can lead to the formation of active metabolites with their own distinct pharmacokinetic profiles.

• Haloperidol: Haloperidol undergoes more complex metabolism involving multiple pathways. The main routes are glucuronidation, reduction of a ketone group, and CYP-mediated oxidation, primarily by CYP3A4.[9][19][20] The piperidine ring itself can be oxidized to a neurotoxic pyridinium metabolite (HPP+).[9][19]

The following diagram illustrates the common metabolic pathways for piperidine-containing drugs.

Caption: Common metabolic routes for piperidine-containing drugs.

Excretion

The metabolites of all three drugs are more water-soluble than the parent compounds and are primarily excreted via the kidneys into the urine.[8][16] For Haloperidol, biliary excretion also plays a role.[9][13]

Experimental Workflows for Pharmacokinetic Assessment

Accurate characterization of a drug candidate's pharmacokinetic profile is essential. Below are two standard, self-validating experimental protocols.

Protocol 1: In Vitro Metabolic Stability Assay Using Liver Microsomes

This assay provides an early indication of a compound's susceptibility to metabolism by hepatic enzymes.[22]

Objective: To determine the rate at which a drug candidate is metabolized by liver microsomal enzymes.

Methodology:

• Preparation: Human liver microsomes are thawed and diluted in a potassium phosphate buffer (pH 7.4).[23][24]

• Incubation: The drug candidate (test compound) is added to the microsome solution. A positive control compound with known metabolic stability (e.g., midazolam or dextromethorphan) is run in parallel.[23]

• Reaction Initiation: The metabolic reaction is initiated by adding a cofactor, NADPH.[22][23] The mixture is incubated at 37°C.

• Time Points: Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Reaction Termination: The reaction in each aliquot is stopped by adding a cold organic solvent like acetonitrile, which also precipitates the proteins.[23]

• Analysis: The samples are centrifuged, and the supernatant is analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to quantify the remaining parent compound.

• Data Analysis: The natural logarithm of the percentage of the remaining parent compound is plotted against time. The slope of this line gives the elimination rate constant, which is used to calculate the in vitro half-life and intrinsic clearance.[22]

Causality: Liver microsomes are used as they are a rich source of CYP450 enzymes, the primary drivers of Phase I metabolism.[25] The requirement for the cofactor NADPH is because CYP enzymes are NADPH-dependent oxidoreductases.[25] By measuring the disappearance of the parent drug, we can predict its hepatic clearance in vivo.

Protocol 2: In Vivo Pharmacokinetic Study in a Rodent Model (Rat)

This study provides a comprehensive in vivo assessment of a drug's ADME properties.[26][27]

Objective: To determine key pharmacokinetic parameters (Cmax, Tmax, AUC, t½, Vd, Clearance) of a drug candidate after administration to rats.

Methodology:

• Animal Model: Male Sprague-Dawley rats are often used. For intravenous (IV) administration, a cannula may be surgically implanted in the jugular vein.[27][28]

• Dosing:

  • Oral (PO) Group: A cohort of rats receives the drug formulated in a suitable vehicle (e.g., 0.5% carboxymethylcellulose) via oral gavage.[28]

  • Intravenous (IV) Group: Another cohort receives the drug via a bolus injection through the cannula. This group allows for the determination of absolute bioavailability.[28]

• Blood Sampling: Serial blood samples (approx. 100-200 µL) are collected at predetermined time points (e.g., 0, 5, 15, 30 min, and 1, 2, 4, 8, 24 hours) from a site like the tail or saphenous vein.[26][28]

• Plasma Preparation: Blood samples are collected into tubes containing an anticoagulant and centrifuged to separate the plasma.[28]

• Sample Storage: Plasma samples are stored at -80°C until analysis.[28]

• Bioanalysis: The concentration of the drug candidate (and potentially its major metabolites) in the plasma samples is quantified using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: The plasma concentration-time data is analyzed using specialized software to calculate the key pharmacokinetic parameters.

Causality: Using both oral and IV routes allows for the calculation of absolute bioavailability (F% = (AUC_oral / AUC_IV) * (Dose_IV / Dose_oral) * 100). Serial blood sampling from the same animal reduces inter-animal variability and the total number of animals required for the study.[29]

Caption: Workflow for a typical in vivo pharmacokinetic study.

Conclusion and Future Directions

The piperidine scaffold remains an invaluable tool in drug discovery, but its successful implementation requires a deep understanding of its pharmacokinetic liabilities. As demonstrated by Fentanyl, Risperidone, and Haloperidol, subtle changes in the substitution pattern on and around the piperidine ring can drastically alter metabolic pathways, leading to vastly different half-lives, the formation of active metabolites, or potential drug-drug interactions.

For drug development professionals, early and thorough ADME profiling is non-negotiable. Strategies to mitigate metabolic instability of the piperidine ring, such as introducing steric hindrance or electron-withdrawing groups near metabolic soft spots, are often employed.[30] As analytical techniques become more sensitive and in silico predictive models more sophisticated, the ability to rationally design piperidine-containing drug candidates with optimized pharmacokinetic profiles will continue to improve, paving the way for safer and more effective medicines.

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• MTTlab. (n.d.). In vitro drug metabolism: for the selection of your lead compounds. Retrieved March 28, 2026, from [Link]

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• International Journal of Biology and Chemistry. (2025). Determination of ADMET properties of substituted-piperidine-3-carboxamide derivatives with potential use in the treatment of Crohn's disease. Retrieved March 28, 2026, from [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine

For researchers at the forefront of drug discovery and development, the synthesis and handling of novel chemical entities are daily realities. With this innovation comes the critical responsibility of ensuring laboratory safety and environmental stewardship. This guide provides a detailed, step-by-step protocol for the proper disposal of 3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine, a compound featuring a piperidine core, a furan ring, and a sulfonyl methyl linker.

Due to the specific nature of this compound, a dedicated Safety Data Sheet (SDS) may not be readily available. Therefore, this disposal procedure is synthesized from the known hazards of its structural analogues—furan, piperidine, and sulfonyl-containing compounds—and established best practices for chemical waste management. It is imperative to always consult your institution's Environmental Health and Safety (EHS) department to ensure full compliance with local, state, and federal regulations.[1][2]

Hazard Assessment: A Structural Perspective

Understanding the potential hazards of 3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine is paramount for its safe handling and disposal. The risk profile is derived from its three primary structural components:

• Furan Moiety: Furan is a highly flammable liquid and is harmful if swallowed or inhaled.[3] It is also suspected of causing genetic defects and cancer and may cause damage to organs through prolonged or repeated exposure.[3] A significant, often overlooked hazard is its potential to form explosive peroxides upon exposure to air, especially after prolonged storage.[3]

• Piperidine Moiety: Piperidine is a flammable liquid that is toxic and corrosive.[4][5] It can cause severe skin burns and eye damage.[4][5][6] Inhalation, dermal contact, and ingestion are all significant routes of exposure with potentially severe health consequences.[4]

• Sulfonyl Group: While the sulfonylmethyl group is generally stable, thermal decomposition of sulfur-containing compounds can release irritating and toxic gases, such as sulfur oxides.[7]

Given this composite structure, 3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine should be treated as a hazardous substance that is likely flammable, corrosive, toxic, and capable of forming peroxides.

Contextual Hazard Data of Structural Analogues

While specific quantitative data for the target compound is unavailable, the table below summarizes key data for related compounds to provide a contextual understanding of potential hazards.

Property	Furan	Piperidine
Primary Hazards	Flammable, Harmful, Carcinogen, Peroxide Former[3]	Flammable, Toxic, Corrosive[4][5]
GHS Pictograms	🔥, ❤️, ☣️	🔥, ☠️, 腐食
Flash Point	-35 °C (-31 °F)	16 °C (60.8 °F)[4]
Acute Toxicity	Harmful if swallowed or inhaled (Category 4)[3]	Toxic in contact with skin or if inhaled (Category 3)[4][5]
Health Hazards	Suspected of causing genetic defects and cancer[3]	Causes severe skin burns and eye damage[4][5]

Personal Protective Equipment (PPE) and Engineering Controls

Strict adherence to safety protocols is non-negotiable. All handling and disposal procedures must be performed within a certified chemical fume hood to minimize inhalation exposure.[8]

Required PPE includes:

• Hand Protection: Wear chemically resistant gloves, such as nitrile or neoprene. Always check the glove manufacturer's compatibility chart.

• Eye Protection: Chemical safety goggles are mandatory. For tasks with a higher splash risk, a face shield should be worn in addition to goggles.

• Skin and Body Protection: A flame-retardant laboratory coat must be worn.[3] Ensure it is fully buttoned. Closed-toe shoes are required.

• Respiratory Protection: If there is a risk of exposure outside a fume hood, a properly fitted respirator with an appropriate cartridge for organic vapors is necessary.[4]

Spill Management Protocol

Accidental spills must be managed immediately and safely.

For Small Spills (inside a chemical fume hood):

• Restrict Access: Ensure no unauthorized personnel enter the area.

• Containment: Absorb the spill using an inert absorbent material such as sand, vermiculite, or a commercial chemical absorbent.[9] Do not use combustible materials like paper towels as the primary absorbent.

• Collection: Carefully collect the contaminated absorbent material using non-sparking tools and place it into a designated, properly labeled hazardous waste container.[10]

• Decontamination: Clean the spill area with a suitable solvent (e.g., isopropanol), followed by soap and water. Collect all cleaning materials as hazardous waste.

For Large Spills:

• Evacuate: Immediately evacuate the laboratory and alert personnel in adjacent areas.

• Isolate: Close the laboratory doors and prevent entry.

• Notify: Contact your institution's EHS department or emergency response team immediately.[8] Provide them with the name of the chemical and the estimated quantity of the spill.

• Ventilate: If safe to do so, ensure the fume hood continues to operate to ventilate the area.

Step-by-Step Waste Disposal Protocol

Never dispose of 3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine or its waste down the drain or in regular trash.[1][9] This can lead to environmental contamination and potential ignition hazards.[1]

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper segregation and disposal of waste containing 3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine.

Caption: Waste Disposal Workflow for 3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine.

Detailed Disposal Steps

Step	Procedure	Rationale (The "Why")
1. Waste Segregation	Do not mix waste containing this compound with other waste streams, particularly halogenated solvents or strong oxidizers, unless explicitly permitted by your institution's EHS guidelines.[1]	Mixing incompatible waste streams can lead to dangerous chemical reactions, generating heat, gas, or toxic byproducts. Segregation ensures safe handling and proper final disposal treatment.
2. Waste Collection (Liquids)	Collect all liquid waste (e.g., reaction mother liquors, contaminated solvents) in a designated, properly labeled, and sealed hazardous waste container.[1] The container should be made of a compatible material (e.g., borosilicate glass or polyethylene).	Proper containment prevents the release of flammable and toxic vapors.[10] Using compatible materials avoids degradation of the container and potential leaks.
3. Waste Collection (Solids)	Collect all solid waste (e.g., contaminated silica gel, filter paper, gloves, absorbent materials) in a separate, clearly labeled, and sealed container or a securely lined drum intended for solid chemical waste.	This prevents cross-contamination and ensures that solids are handled appropriately at the waste treatment facility.
4. Labeling	Label the waste container clearly with "Hazardous Waste," the full chemical name "3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine," and an accurate estimation of its concentration and other components.	Accurate labeling is a regulatory requirement and is crucial for the safety of waste handlers and for determining the correct final disposal method (e.g., incineration).[11]
5. Storage	Store the sealed waste container in a designated satellite accumulation area for hazardous waste.[1] This area should be well-ventilated, away from heat or ignition sources, and secondary containment should be used.	Safe storage minimizes the risk of fire, explosion, and accidental exposure. Secondary containment can capture any leaks from the primary container.
6. Final Disposal	Arrange for the pickup and disposal of the hazardous waste through your institution's EHS department or a licensed hazardous waste disposal contractor.[1] The most probable disposal method is high-temperature incineration at a licensed facility.[9]	Professional disposal ensures compliance with all environmental regulations and that the hazardous material is destroyed in an environmentally sound manner.[12]

Decontamination of Glassware and Equipment

All glassware and equipment that have come into contact with 3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine must be decontaminated before being returned to general use.

• Initial Rinse: Rinse the equipment with a small amount of a suitable organic solvent (e.g., acetone or ethanol) to remove the bulk of the residue. This rinseate must be collected as hazardous waste.

• Soaking: If necessary, soak the glassware in a base bath or a suitable cleaning solution to break down any remaining residue.

• Final Wash: Thoroughly wash with soap and water, followed by a final rinse with deionized water.

By adhering to these rigorous procedures, you ensure not only your personal safety but also the safety of your colleagues and the protection of our environment. Always prioritize safety and consult your EHS department with any questions.

References

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• Safety data sheet. BASF.
• Safety Data Sheet: Pyridine. KISHIDA CHEMICAL CO., LTD.
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• Regulations for Enforcement of the Act on the Assessment of Releases of Specified Chemical Substances in the Environment and the Promotion of Management Improvement. Japanese Law Translation.
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• SAFETY DATA SHEET: 1-Methyl-4-(4-piperidinyl)piperazine. Fisher Scientific.
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